Technical Documentation Center

4-Bromo-2-tert-butylbenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-2-tert-butylbenzoic acid
  • CAS: 14034-99-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-tert-butylbenzoic Acid

Introduction 4-Bromo-2-tert-butylbenzoic acid (CAS No. 14034-99-2) is a substituted aromatic carboxylic acid. Its molecular structure, featuring a bulky, non-polar tert-butyl group and an electronegative bromine atom ort...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-Bromo-2-tert-butylbenzoic acid (CAS No. 14034-99-2) is a substituted aromatic carboxylic acid. Its molecular structure, featuring a bulky, non-polar tert-butyl group and an electronegative bromine atom ortho and para to the carboxylic acid function respectively, imparts a unique combination of physical and chemical properties. This guide provides a comprehensive overview of these properties, offering both established data and field-proven experimental protocols for their validation. Understanding these characteristics is paramount for researchers in medicinal chemistry, materials science, and synthetic organic chemistry, where this compound may serve as a critical building block or intermediate. This document is designed to equip researchers, scientists, and drug development professionals with the technical data and methodological insights necessary for the effective handling, characterization, and application of this compound.

Core Chemical and Physical Properties

The physical properties of a compound are dictated by its molecular structure. The interplay between the polar carboxylic acid group, the large hydrophobic tert-butyl group, and the polarizable bromine atom in 4-Bromo-2-tert-butylbenzoic acid governs its behavior in various physical states and solvent systems.

PropertyValueSource(s)
CAS Number 14034-99-2[1][2]
Molecular Formula C₁₁H₁₃BrO₂[1]
Molecular Weight 257.12 g/mol [1]
Physical Form Solid[2]
Melting Point Data not available in provided sources. Expected to be a crystalline solid with a distinct melting point, likely above 150 °C based on related structures.
Boiling Point Data not available for the free acid.
SMILES O=C(O)C1=CC=C(Br)C=C1C(C)(C)C[1]
InChI Key UXDSSKSOCWZAES-UHFFFAOYSA-N[2]
Calculated LogP 3.4448[1]
Topological Polar Surface Area (TPSA) 37.3 Ų[1]

In-Depth Analysis of Key Physical Characteristics

Melting Point and Purity Assessment

The melting point is a fundamental thermodynamic property that provides a primary indication of a compound's purity. For a crystalline solid like 4-Bromo-2-tert-butylbenzoic acid, a sharp, well-defined melting range is indicative of high purity. Impurities disrupt the crystal lattice, typically resulting in a lower and broader melting range. The significant molecular weight and potential for intermolecular hydrogen bonding via the carboxylic acid dimer formation, combined with the steric hindrance of the tert-butyl group, suggest a relatively high melting point. While specific experimental values are not publicly cataloged in the searched literature, comparison with analogous compounds such as 4-tert-Butylbenzoic acid (m.p. 162-165 °C) suggests the melting point of 4-Bromo-2-tert-butylbenzoic acid is substantial.[3][4]

Solubility Profile

The solubility of 4-Bromo-2-tert-butylbenzoic acid is a direct consequence of its amphipathic nature.

  • Aqueous Solubility : The molecule possesses a large, non-polar hydrocarbon framework (the tert-butylated bromophenyl group), which significantly limits its solubility in water.[5][6] The polar carboxylic acid group offers some capacity for hydrogen bonding with water, but this is insufficient to overcome the hydrophobicity of the bulk of the molecule.

  • Organic Solvent Solubility : It is expected to be readily soluble in a range of organic solvents. This includes polar aprotic solvents (e.g., acetone, ethyl acetate), polar protic solvents (e.g., ethanol, methanol), and non-polar solvents (e.g., diethyl ether, dichloromethane), where the non-polar interactions can be maximized.

  • Aqueous Base Solubility : As a carboxylic acid, it readily reacts with aqueous bases such as sodium hydroxide (NaOH) and sodium bicarbonate (NaHCO₃) to form the corresponding carboxylate salt.[7][8] This salt is ionic and therefore significantly more soluble in water than the neutral acid. This property is crucial for extraction and purification protocols. The ability to dissolve in a weak base like NaHCO₃ confirms it as a relatively strong organic acid.[9][10]

Acidity (pKa)

The acidity of the carboxylic acid proton is modulated by the electronic effects of the substituents on the benzene ring.

  • Inductive Effect : The bromine atom at the para position is electron-withdrawing through its inductive effect (-I). This effect stabilizes the conjugate base (carboxylate anion) by delocalizing the negative charge, thereby increasing the acidity of the compound (i.e., lowering its pKa) compared to unsubstituted benzoic acid.

  • Steric and Electronic Effects of the tert-Butyl Group : The tert-butyl group at the ortho position is generally considered electron-donating (+I effect), which would tend to destabilize the conjugate base and decrease acidity.[11] However, its primary influence in the ortho position is steric. This bulky group can force the carboxylic acid group out of the plane of the benzene ring, a phenomenon known as steric inhibition of resonance. This disruption reduces the resonance stabilization of the neutral acid form, making the proton more acidic than might be predicted from electronic effects alone.

The net pKa is a balance of these competing factors, though the strong inductive effect of bromine and the steric effect of the ortho-tert-butyl group likely result in a pKa lower than that of benzoic acid (4.2), indicating a stronger acid.

Experimental Protocols

Protocol 1: Melting Point Determination (Capillary Method)

This protocol describes a self-validating method for determining the melting point range of a solid organic compound, a key E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) principle in chemical characterization. The slow heating rate near the melting point ensures thermal equilibrium, providing a trustworthy result.

Methodology:

  • Sample Preparation : Ensure the sample of 4-Bromo-2-tert-butylbenzoic acid is completely dry and finely powdered.[12] Crushing the sample in a mortar and pestle ensures uniform heat transfer.[13]

  • Capillary Tube Loading : Jab the open end of a glass capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.[14][15] Drop the tube through a long, narrow glass tube to achieve tight packing. The sample height should be 2-3 mm for an accurate reading.[14]

  • Apparatus Setup : Place the loaded capillary tube into the heating block of a melting point apparatus.[12]

  • Rapid Heating (Optional) : If the approximate melting point is unknown, perform a rapid preliminary heating (10-20 °C/min) to find a rough value. A fresh sample must be used for the accurate determination.[13]

  • Accurate Determination : Set the starting temperature to approximately 15-20 °C below the expected melting point.[14][15]

  • Slow Heating : Heat at a slow, controlled rate of 1-2 °C per minute to ensure the temperature of the sample and the thermometer are in equilibrium.[12]

  • Observation and Recording :

    • Record the temperature (T1) at which the first droplet of liquid appears.[15]

    • Record the temperature (T2) at which the entire sample has completely melted into a clear liquid.[15][16]

  • Reporting : The melting point is reported as the range T1 - T2.

MeltingPointWorkflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_result Result A Dry & Pulverize Sample B Load Capillary Tube (2-3 mm) A->B C Pack Sample Tightly B->C D Insert into Apparatus C->D E Set Start Temp (~15°C below expected MP) D->E F Heat Slowly (1-2 °C/min) E->F G Observe & Record T1 (First Drop) F->G H Observe & Record T2 (Fully Melted) G->H I Report Melting Range (T1 - T2) H->I

Caption: Workflow for Melting Point Determination.

Protocol 2: Qualitative Solubility Analysis

This protocol systematically determines the solubility class of the compound, providing strong evidence for the presence of an acidic functional group.

Methodology:

  • Sample Dispensing : In four separate, labeled small test tubes, place approximately 25 mg of 4-Bromo-2-tert-butylbenzoic acid.[9]

  • Solvent Addition :

    • To Tube 1, add 0.75 mL of deionized water.[9]

    • To Tube 2, add 0.75 mL of 5% aqueous NaOH solution.[9]

    • To Tube 3, add 0.75 mL of 5% aqueous NaHCO₃ solution.[9]

    • To Tube 4, add 0.75 mL of diethyl ether.[9]

  • Observation : Vigorously shake each tube for 20-30 seconds.[8] Observe whether the solid dissolves completely, partially, or not at all.

  • Interpretation :

    • Tube 1 (Water) : Expected to be insoluble, confirming the presence of a large hydrophobic moiety.[9]

    • Tube 2 (NaOH) : Expected to be soluble, indicating the presence of an acidic functional group that forms a sodium salt.[7]

    • Tube 3 (NaHCO₃) : Expected to be soluble, indicating a strongly acidic functional group (i.e., a carboxylic acid).[7] Effervescence (CO₂ evolution) may be observed.[10]

    • Tube 4 (Diethyl Ether) : Expected to be soluble, confirming its character as a typical organic compound.

  • Confirmation (Acidification) : To the clear solution from Tube 2 (NaOH), add 6 M HCl dropwise until the solution is acidic (test with pH paper). A precipitate should re-form, confirming that solubility was due to a reversible acid-base reaction.[8]

SolubilityAnalysis cluster_solvents Test Solvents cluster_results Expected Observations start Start with 25 mg Sample water Water start->water naoh 5% NaOH start->naoh nahco3 5% NaHCO3 start->nahco3 ether Diethyl Ether start->ether res_water Insoluble water->res_water res_naoh Soluble (Forms Salt) naoh->res_naoh res_nahco3 Soluble (Strong Acid) nahco3->res_nahco3 res_ether Soluble (Organic Nature) ether->res_ether conclusion Conclusion: Water-insoluble strong organic acid res_water->conclusion res_naoh->conclusion res_nahco3->conclusion res_ether->conclusion

Caption: Logical workflow for solubility classification.

Toxicological Profile and Safe Handling

As with any chemical reagent, proper safety protocols must be strictly followed when handling 4-Bromo-2-tert-butylbenzoic acid.

GHS Classification:

  • Pictogram : GHS07 (Exclamation Mark)[2]

  • Signal Word : Warning[2]

Hazard Statements (H-Statements): [2]

  • H315 : Causes skin irritation.

  • H319 : Causes serious eye irritation.

  • H335 : May cause respiratory irritation.

Precautionary Statements (P-Statements): [2]

  • P261 : Avoid breathing dust.

  • P264 : Wash skin thoroughly after handling.

  • P280 : Wear protective gloves/eye protection/face protection.

  • P302 + P352 : IF ON SKIN: Wash with plenty of soap and water.

  • P305 + P351 + P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage:

  • Handling : Use only in a well-ventilated area, preferably within a chemical fume hood.[17] Avoid dust formation.[18] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[17]

  • Storage : Store in a tightly-closed container in a cool, dry, and dark place away from incompatible substances.[2] Room temperature storage is generally acceptable.[1]

Conclusion

4-Bromo-2-tert-butylbenzoic acid is a solid organic compound whose physical properties are defined by the interplay of its constituent functional groups. Its limited aqueous solubility, good solubility in organic solvents, and acidic nature are predictable from its structure. While specific quantitative data for properties like melting and boiling points are not widely published, the standardized protocols detailed herein provide a robust framework for their empirical determination. A thorough understanding of these properties, coupled with strict adherence to safety guidelines, is essential for the successful application of this versatile chemical intermediate in research and development.

References

  • Westlab. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

  • American Elements. (n.d.). tert-Butyl 4-bromo-2-methylbenzoate | CAS 445003-37-2. Retrieved from [Link]

  • Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]

  • Lambda. (n.d.). Melting Point Determination. Retrieved from [Link]

  • Bellevue College. (n.d.). Experiment 2 # Solubility. Retrieved from [Link]

  • Unknown. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

  • Unknown. (n.d.). Physical Properties: Solubility Classification. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-bromo-4-tert-butylbenzoic acid (C11H13BrO2). Retrieved from [Link]

  • PubChem. (n.d.). Tert-butyl 4-bromobenzoate | C11H13BrO2. Retrieved from [Link]

  • MilliporeSigma. (n.d.). 4-Bromo-2-(tert-butyl)benzoic acid | 14034-99-2. Retrieved from [Link]

  • The Good Scents Company. (n.d.). 4-tert-butyl benzoic acid, 98-73-7. Retrieved from [Link]

  • Chemsrc. (2025, August 25). 2-BROMO-4-TERT-BUTYLBENZOIC ACID | CAS#:6332-96-3. Retrieved from [Link]

  • Quora. (2023, July 16). Without consulting a pKa table, which is a stronger acid: o-tert-butylbenzoic acid or p-tert.... Retrieved from [Link]

  • PubChemLite. (n.d.). Tert-butyl 4-bromo-2-methylbutanoate (C9H17BrO2). Retrieved from [Link]

  • Chemsrc. (2025, August 20). 4-tert-Butylbenzoic acid | CAS#:98-73-7. Retrieved from [Link]

  • Wikipedia. (n.d.). para-tert-Butylbenzoic acid. Retrieved from [Link]

  • NIST. (n.d.). Benzoic acid, p-tert-butyl-. Retrieved from [Link]

  • Vinati Organics Limited. (2022, May 4). A Detailed Summary About Para Tert Butyl Benzoic Acid. Retrieved from [Link]

Sources

Exploratory

4-Bromo-2-tert-butylbenzoic acid solubility data

Thermodynamic Solubility and Physicochemical Profiling of 4-Bromo-2-tert-butylbenzoic acid: A Technical Guide for Preclinical Development Executive Summary 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) is a highly f...

Author: BenchChem Technical Support Team. Date: March 2026

Thermodynamic Solubility and Physicochemical Profiling of 4-Bromo-2-tert-butylbenzoic acid: A Technical Guide for Preclinical Development

Executive Summary

4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) is a highly functionalized aromatic building block utilized extensively in medicinal chemistry, active pharmaceutical ingredient (API) synthesis, and materials science. Characterized by an ortho-tert-butyl group and a para-bromine atom relative to the carboxylic acid, this molecule presents unique steric and electronic properties. Understanding its solubility profile is critical for optimizing reaction conditions, purification workflows, and formulation strategies during drug development. This whitepaper synthesizes the physicochemical parameters, empirical solubility data, and validated protocols for handling and quantifying this compound.

Molecular Architecture and Solubility Causality

As a Senior Application Scientist, it is vital to look beyond bulk solubility metrics and understand the mechanistic causality driving solvation. The solubility of 4-Bromo-2-tert-butylbenzoic acid is fundamentally governed by the interplay of its three primary functional groups:

  • Carboxylic Acid (-COOH): This moiety provides the molecule's sole hydrogen-bond donor and acceptor capabilities. With an estimated pKa of approximately 4.0, the molecule exhibits strictly pH-dependent aqueous solubility. At pH < 4, it remains predominantly unionized and highly lipophilic. At pH > 6, deprotonation yields the carboxylate anion, drastically increasing aqueous solubility through ion-dipole interactions with water.

  • Ortho-tert-Butyl Group: This bulky substituent introduces significant steric hindrance. Mechanistically, the massive hydrophobic bulk forces the carboxyl group out of coplanarity with the aromatic ring. While this structural twist disrupts intermolecular hydrogen bonding in the solid-state crystal lattice, the sheer lipophilicity of the tert-butyl group severely limits aqueous dissolution.

  • Para-Bromine Atom: The heavy halogen increases the molecular polarizability and overall lipophilicity. This drives the calculated partition coefficient (LogP) to approximately 3.44, indicating a strong thermodynamic preference for organic phases over aqueous media.

G Core 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) COOH Carboxylic Acid (-COOH) Ionizable (pKa ~4.0) Core->COOH TButyl tert-Butyl Group Steric Bulk & Hydrophobicity Core->TButyl Bromo Bromine Atom (-Br) High Polarizability & LogP Core->Bromo AqSol pH-Dependent Aqueous Solubility (Soluble at pH > pKa) COOH->AqSol OrgSol High Organic Solubility (DMSO, DMF, DCM) TButyl->OrgSol Bromo->OrgSol

Structural features dictating the solubility profile of 4-Bromo-2-tert-butylbenzoic acid.

Comprehensive Solubility Data Matrix

Based on its structural properties and empirical vendor data[1], the solubility of 4-Bromo-2-tert-butylbenzoic acid across various solvent systems is summarized below.

Solvent SystemSolubility ClassificationMechanistic Rationale
Water (pH 1.0 - 4.0) Practically InsolubleHigh LogP (3.44) and lack of ionization.
Water (pH > 7.0) SolubleFormation of the highly polar sodium/potassium carboxylate salt.
Dimethyl Sulfoxide (DMSO) Freely Soluble (≥ 50 mg/mL)Strong dipole interactions; standard vehicle for in vitro assays.
N,N-Dimethylformamide (DMF) Freely SolubleExcellent solvation of polar and polarizable groups[1].
Dichloromethane (DCM) SolubleFavorable dispersion forces with the bromo-aromatic system[1].
Methanol / Ethanol SolubleFavorable hydrogen bonding with the carboxylic acid moiety.

Standardized Protocol for Thermodynamic Solubility Determination

To accurately determine the solubility of 4-Bromo-2-tert-butylbenzoic acid in specific media (e.g., formulation vehicles or reaction solvents), the classic Shake-Flask Method coupled with HPLC-UV quantification is the gold standard.

Self-Validating System Design: The protocol below includes built-in equilibrium checks and matrix-effect mitigations to ensure the data collected represents true thermodynamic solubility rather than transient kinetic solubility.

Workflow Step1 1. Solid Compound Preparation (Excess API) Step2 2. Solvent Addition (Aqueous / Organic) Step1->Step2 Step3 3. Isothermal Incubation (Shake at 25°C, 24-48h) Step2->Step3 Step4 4. Phase Separation (Centrifugation / Filtration) Step3->Step4 Step5 5. Quantification (HPLC-UV Analysis) Step4->Step5 Step6 6. Data Synthesis (Thermodynamic Profile) Step5->Step6

Self-validating shake-flask workflow for thermodynamic solubility determination.

Step-by-Step Methodology:

  • Preparation of Solid Excess: Weigh approximately 10–20 mg of 4-Bromo-2-tert-butylbenzoic acid (Purity ≥98%[2]) into a 1.5 mL glass HPLC vial or Eppendorf tube.

  • Solvent Addition: Add 1.0 mL of the target solvent (e.g., PBS pH 7.4, or an organic solvent mixture). Ensure a visible excess of solid remains to guarantee saturation.

  • Isothermal Equilibration: Seal the vials and place them in a thermostatic shaker at 25.0 ± 0.5 °C. Agitate at 300–500 RPM for 24 to 48 hours.

    • Expert Causality Check: For aqueous buffers, measure the pH at the 24-hour mark. The dissolution of the acid will naturally lower the buffer pH, altering the solubility measurement. Adjust with micro-aliquots of 0.1M NaOH if a specific pH must be maintained to ensure the system remains self-validating.

  • Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes to pellet the undissolved solid. Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter.

    • Expert Causality Check: Always discard the first 200 µL of the filtrate to saturate any non-specific binding sites on the filter membrane, preventing artificially low concentration readings.

  • Dilution and Quantification: Dilute the clear supernatant with the HPLC mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% TFA) to bring the concentration within the linear dynamic range of your standard curve.

  • HPLC-UV Analysis: Inject the sample onto a C18 reverse-phase column. Monitor absorbance at the empirically determined λmax​ (typically around 230–254 nm for substituted benzoic acids). Calculate the concentration against a multi-point calibration curve prepared in a solvent where the compound is freely soluble (e.g., DMSO).

Downstream Applications in Drug Development

The solubility profile of 4-Bromo-2-tert-butylbenzoic acid dictates its handling in synthetic pipelines. Its high solubility in DCM and DMF[1] makes it an ideal candidate for peptide coupling reactions (e.g., using HATU/DIPEA) or transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura reactions at the bromine site). Conversely, its poor aqueous solubility necessitates the use of co-solvents (like DMSO) or basic pH adjustments when testing its derivatives in biological assays to prevent compound precipitation and false-negative assay readouts.

References

  • Chemikart - 4-Bromo-2-tert-Butylbenzoic acid | ChemScene | Chemikart (LogP Data) URL:[Link]

Sources

Foundational

The Pharmacological Potential of 4-Bromo-2-tert-butylbenzoic Acid Derivatives: A Technical Guide for Drug Discovery

Executive Summary In contemporary medicinal chemistry, the strategic decoration of aromatic rings with sterically demanding and halogenated functional groups is a proven tactic for optimizing pharmacokinetic (PK) and pha...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In contemporary medicinal chemistry, the strategic decoration of aromatic rings with sterically demanding and halogenated functional groups is a proven tactic for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 4-Bromo-2-tert-butylbenzoic acid (4-Br-2-tBuBA) (CAS: 14034-99-2) represents a highly privileged, dual-functional scaffold .

This whitepaper provides an in-depth analysis of the biological activities and synthetic utility of 4-Br-2-tBuBA derivatives. By leveraging the steric shielding of the ortho-tert-butyl group and the synthetic versatility of the para-bromide, researchers can generate libraries of compounds with potent antimicrobial, anti-inflammatory, and epigenetic (SIRT1 inhibitory) activities [1].

Structural Rationale & Pharmacophore Modeling

The utility of 4-Br-2-tBuBA in drug discovery is not coincidental; it is rooted in fundamental physical organic chemistry:

  • Steric Shielding (The ortho-tert-butyl effect): The bulky tert-butyl group at the 2-position forces the adjacent carboxylic acid out of the coplanar alignment with the benzene ring. This steric hindrance significantly reduces the rate of Phase II metabolic clearance (e.g., glucuronidation), thereby improving the in vivo half-life of the drug. Furthermore, in target binding, bulky hydrophobic groups are essential for occupying deep lipophilic pockets, a requirement for inhibiting enzymes like Sirtuin 1 (SIRT1) [2].

  • Cross-Coupling Handle (The para-bromo effect): The bromine atom at the 4-position serves as a highly reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows for late-stage functionalization to build extended biaryl systems or complex heterocycles like benzimidazoles and isoindolinones, which are critical in modern active pharmaceutical ingredients (APIs) [3].

Key Biological Activities of Derivatives

Epigenetic Modulation: Selective SIRT1 Inhibition

Sirtuins are NAD+-dependent histone deacetylases involved in cellular regulation and tumorigenesis. Research indicates that benzoic acid derivatives bearing bulky, uncharged alkyl groups (such as the tert-butyl group) are effective and selective inhibitors of SIRT1 [2]. The hydrophobic bulk of the tert-butyl moiety perfectly complements the catalytic domain of SIRT1, displacing water molecules and increasing binding free energy.

G A SIRT1 Catalytic Domain D Deacetylation Blocked A->D Inhibition B 4-Br-2-tBuBA Derivative B->A Hydrophobic Pocket Blockade C NAD+ & Acetylated Histone C->A Substrate Binding

Fig 1: Mechanism of SIRT1 inhibition by bulky tert-butylbenzoic acid derivatives.
Antimicrobial Efficacy: Hydrazide-Hydrazone Scaffolds

Hydrazide-hydrazones synthesized from tert-butylbenzoic acid precursors exhibit profound antibacterial activity, particularly against Gram-positive bacteria such as Bacillus spp.[4]. The highly reactive azomethine group (–CO–NH–N=CH–), combined with the lipophilic tert-butyl ring, facilitates rapid penetration through the bacterial peptidoglycan layer.

Anti-inflammatory Pathways

Derivatives of tert-butylbenzoic acid, particularly when condensed into benzamido-phenylcarbamates, demonstrate potent in vivo anti-inflammatory properties. In carrageenan-induced rat paw edema assays, these compounds achieve significant inhibition of inflammation, rivaling standard NSAIDs like ibuprofen [5].

Quantitative Data Summary

Table 1: Comparative Biological Activity of tert-Butylbenzoic Acid Derivatives

Derivative ClassTarget / AssayKey Finding / Activity LevelReference Standard
Simple Alkylbenzoic Acids SIRT1 Enzyme AssayIC50 ~ 1.0 mM (Selective for SIRT1 over SIRT2)Trichostatin A
Hydrazide-Hydrazones Bacillus spp. (MIC)Superior bactericidal activity; MIC < 10 µg/mLCefuroxime / Ampicillin
Benzamido-phenylcarbamates Rat Paw Edema (6h)Up to 54.5% inhibition of inflammationIbuprofen / Indomethacin

Synthetic Workflows & Methodologies

To harness the biological potential of 4-Br-2-tBuBA, robust synthetic pathways are required. Below are two self-validating protocols for generating bioactive derivatives.

G N1 4-Bromo-2-tert-butylbenzoic acid (Starting Material) N2 Esterification (MeOH, H2SO4) N1->N2 N3 Methyl 4-bromo-2-tert-butylbenzoate N2->N3 N4 Suzuki Coupling (Pd-Catalyst, Arylboronic Acid) N3->N4 Pathway A N5 Hydrazinolysis (NH2NH2·H2O) N3->N5 Pathway B N6 Extended Biaryl Pharmacophore N4->N6 N7 Hydrazide-Hydrazone Derivative N5->N7

Fig 2: Divergent synthetic workflows for 4-Br-2-tBuBA functionalization.
Protocol 1: Synthesis of Antimicrobial Hydrazide-Hydrazones

Causality: Hydrazine hydrate acts as a potent nucleophile to convert the sterically hindered ester into a hydrazide. Subsequent condensation with an aromatic aldehyde forms the bioactive azomethine linkage [6].

Step-by-Step Methodology:

  • Esterification: Dissolve 4-Br-2-tBuBA (1.0 eq) in anhydrous methanol. Add catalytic concentrated H₂SO₄. Reflux for 12 hours.

    • Self-Validation: Monitor via TLC (Hexane:EtOAc 4:1). The highly polar acid spot (baseline) will convert to a higher Rf spot (~0.6).

  • Hydrazinolysis: Dissolve the resulting methyl ester (1.0 eq) in absolute ethanol. Add hydrazine hydrate (80%, 5.0 eq) dropwise. Reflux for 8-10 hours. Cool to room temperature to precipitate the hydrazide. Filter and recrystallize from ethanol.

    • Self-Validation: FTIR should show the disappearance of the ester C=O stretch (~1735 cm⁻¹) and the appearance of amide C=O (~1650 cm⁻¹) and N-H stretches (~3200-3300 cm⁻¹).

  • Condensation: React the hydrazide (1.0 eq) with a selected aromatic aldehyde (1.1 eq) in ethanol with a catalytic drop of glacial acetic acid. Reflux for 4 hours.

    • Self-Validation: ¹H-NMR will reveal a characteristic sharp singlet at ~8.2 - 8.6 ppm, corresponding to the newly formed azomethine (N=CH) proton.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality: The aryl bromide is highly susceptible to oxidative addition by Pd(0). The bulky tert-butyl group at the ortho position to the carboxylate does not sterically hinder the para-bromide, allowing for high-yielding C-C bond formation to create extended biaryl systems [7].

Step-by-Step Methodology:

  • Preparation: In a Schlenk flask under inert argon, combine the 4-Br-2-tBuBA derivative (1.0 eq), an arylboronic acid (1.2 eq), and K₂CO₃ (2.5 eq).

  • Catalyst Addition: Add Pd(PPh₃)₄ (0.05 eq) as the catalyst.

  • Solvent & Reaction: Inject a degassed mixture of Toluene/Ethanol/Water (2:1:1). Heat the biphasic mixture to 90°C for 12 hours under vigorous stirring.

  • Workup: Cool the mixture, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography.

    • Self-Validation: LC-MS analysis will show the complete disappearance of the characteristic bromine isotopic doublet (M / M+2 ratio of 1:1) in the starting material, replaced by the mass of the coupled biaryl product.

References

  • ResearchGate. "Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review". ResearchGate (May 29, 2023). Available at: [Link]

  • PubMed Central (PMC). "Evaluation of Benzoic Acid Derivatives as Sirtuin Inhibitors". Bioorganic & Medicinal Chemistry Letters (November 12, 2013). Available at: [Link]

  • PubMed. "Hydrazide-hydrazones of 3-methoxybenzoic acid and 4-tert-butylbenzoic acid with promising antibacterial activity against Bacillus spp". Journal of Enzyme Inhibition and Medicinal Chemistry (April 13, 2016). Available at: [Link]

  • SciSpace. "Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies". SciSpace (April 05, 2017). Available at: [Link]

  • Taylor & Francis. "Full article: Hydrazide-hydrazones of 3-methoxybenzoic acid and 4-tert-butylbenzoic acid with promising antibacterial activity against Bacillus spp". Taylor & Francis Online (April 13, 2016). Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. "The Importance of 4-Bromo-2-methylbenzoic Acid as a Versatile Chemical Intermediate". NBInno (February 24, 2026). Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocol: Regioselective Bromination of 2-tert-Butylbenzoic Acid

Introduction and Strategic Overview The regioselective functionalization of substituted aromatic rings is a cornerstone of modern synthetic chemistry, particularly in the fields of pharmaceutical and materials science. B...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Overview

The regioselective functionalization of substituted aromatic rings is a cornerstone of modern synthetic chemistry, particularly in the fields of pharmaceutical and materials science. Brominated aromatic compounds serve as versatile intermediates, readily participating in a wide array of cross-coupling reactions to build molecular complexity. This document provides a detailed protocol and the underlying scientific rationale for the bromination of 2-tert-butylbenzoic acid.

The primary challenge in this synthesis is controlling the position of the incoming bromine atom. The starting material possesses two substituents with opposing electronic effects: the electron-donating, activating tert-butyl group and the electron-withdrawing, deactivating carboxyl group. Understanding the interplay between these groups is critical for predicting and achieving the desired product. This guide will focus on a robust and reliable method using N-Bromosuccinimide (NBS) in a strong acid medium, a choice that balances reactivity with handling safety.

Mechanistic Rationale and Regioselectivity

The outcome of an electrophilic aromatic substitution reaction on a disubstituted benzene ring is determined by the combined directing effects of the existing substituents.

  • Carboxyl Group (-COOH): This group is strongly electron-withdrawing due to the electronegativity of the oxygen atoms and resonance effects. It deactivates the aromatic ring towards electrophilic attack and directs incoming electrophiles to the meta position.[1][2]

  • tert-Butyl Group (-C(CH₃)₃): As an alkyl group, the tert-butyl substituent is electron-donating through an inductive effect.[3][4] It is therefore an activating group that directs incoming electrophiles to the ortho and para positions.

When these two groups are on the same ring, their influences must be reconciled. Generally, activating, ortho,para-directing groups govern the regioselectivity over deactivating, meta-directing groups.[2] Therefore, the tert-butyl group will primarily determine the position of bromination.

However, the large steric bulk of the tert-butyl group significantly hinders attack at the adjacent ortho position (position 3). Consequently, the electrophile (Br⁺) will preferentially attack the sterically accessible position para to the tert-butyl group, which is position 5. This position is also conveniently meta to the deactivating carboxyl group.

Caption: Predicted regioselectivity for the bromination of 2-tert-butylbenzoic acid.

Safety and Handling

This protocol involves hazardous materials that require strict safety protocols. The entire procedure must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

ChemicalCAS NumberHazardsHandling Precautions
2-tert-Butylbenzoic Acid 1077-58-3Skin, eye, and respiratory irritant.Avoid inhalation of dust. Prevent contact with skin and eyes.
N-Bromosuccinimide (NBS) 128-08-5Corrosive, causes severe skin burns and eye damage, harmful if swallowed, strong oxidizer.[5][6]Weigh in a fume hood. Do not breathe dust. Keep away from combustible materials. Use non-metallic spatulas.
Sulfuric Acid (conc.) 7664-93-9Extremely corrosive, causes severe burns, toxic.Always add acid to water, never the other way around. Handle with extreme care using acid-resistant gloves and a face shield.
Methanol (Solvent) 67-56-1Flammable, toxic if inhaled, ingested, or in contact with skin.Keep away from ignition sources. Ensure adequate ventilation.

Emergency Procedures:

  • Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek urgent medical attention for burns from NBS or sulfuric acid.[5][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[7]

  • Spills: Neutralize acid spills with sodium bicarbonate. Absorb NBS spills with an inert, non-combustible material (e.g., sand) and place in a sealed container for disposal.

Experimental Protocol: Synthesis of 5-Bromo-2-tert-butylbenzoic Acid

This protocol utilizes N-bromosuccinimide in concentrated sulfuric acid, a method proven effective for the monobromination of deactivated or moderately activated aromatic compounds.[9][10]

Reagents and Equipment
ReagentsEquipment
2-tert-butylbenzoic acid100 mL Round-bottom flask
N-Bromosuccinimide (NBS)Magnetic stirrer and stir bar
Sulfuric acid, concentrated (98%)Ice bath
Deionized waterBeaker (500 mL)
Methanol (for recrystallization)Büchner funnel and filter flask
Crushed icepH paper
Step-by-Step Procedure

Caption: Experimental workflow for the bromination of 2-tert-butylbenzoic acid.

  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, carefully add 10 mL of concentrated sulfuric acid. Place the flask in an ice bath and allow it to cool to below 10°C.

  • Dissolution: While stirring, slowly and carefully add 1.78 g (10.0 mmol) of 2-tert-butylbenzoic acid to the cold sulfuric acid. Stir until all the solid has dissolved. The temperature should be maintained between 0-10°C.

  • NBS Addition: Once the starting material is fully dissolved, begin the portion-wise addition of 1.87 g (10.5 mmol, 1.05 equivalents) of N-bromosuccinimide over 15-20 minutes. Use a powder funnel to avoid contact with the flask neck. Crucially, monitor the internal temperature and ensure it does not rise above 10°C.

  • Reaction: After the addition is complete, allow the reaction mixture to stir in the ice bath for an additional 1 hour. The color of the mixture may change.

  • Work-up (Quenching): Prepare a 500 mL beaker containing approximately 100 g of crushed ice and 100 mL of cold deionized water. While stirring the ice-water slurry vigorously, slowly and very carefully pour the reaction mixture into the beaker. A precipitate should form.

  • Isolation: Allow the slurry to stir for 15 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected solid thoroughly with several portions of cold deionized water until the filtrate is neutral to pH paper. This removes any residual sulfuric acid.

  • Purification: Transfer the crude solid to a beaker and perform a recrystallization from a minimal amount of hot methanol or an ethanol/water mixture to yield the purified 5-bromo-2-tert-butylbenzoic acid as a crystalline solid.

  • Drying: Dry the purified product under vacuum to a constant weight.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

  • Melting Point: Compare the observed melting point with literature values.

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure and regiochemistry of the bromination.

  • Mass Spectrometry: To confirm the molecular weight of the product.

Conclusion

This application note provides a comprehensive and reliable protocol for the regioselective bromination of 2-tert-butylbenzoic acid. By leveraging the directing effects of the substituents and employing a safe and effective brominating agent, the target compound, 5-bromo-2-tert-butylbenzoic acid, can be synthesized in a controlled manner. The mechanistic insights and detailed safety procedures provided herein are intended to ensure a successful and safe experimental outcome for researchers in drug development and organic synthesis.

References

  • N-Bromosuccinimide. (n.d.). Vertex AI Search.
  • Bromine Gas: Properties, Uses, and Safety Measures You Need to Know. (2025, December 5). Google Search.
  • Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20). Google Search.
  • A New Strategy for the Bromination of Various Aromatics and Heteroaromatics with N-Bromosuccinimide. (n.d.). Alfa Chemistry.
  • N-Bromo Succinimide CAS No 128-08-5 MATERIAL SAFETY DATA SHEET. (n.d.). Google Search.
  • N-BROMOSUCCINIMIDE EXTRA PURE MSDS. (2016, May 12). Loba Chemie.
  • Bromine | Chemical Emergencies. (2024, September 6). CDC.
  • SAFETY DATA SHEET (SDS) - Name of chemical: BROMINE (Br2). (2021, June 21). Google Search.
  • N-Bromosuccinimide - Material Safety Data Sheet (MSDS). (n.d.). Google Search.
  • N-Bromosuccinimide. (n.d.). Wikipedia.
  • N-bromosuccinimide.pdf - Safety Data Sheet. (2010, March 12). Google Search.
  • Safety Data Sheet: Bromine. (n.d.). Carl ROTH.
  • 2-(tert-Butyl)benzoic acid. (n.d.). Sigma-Aldrich.
  • Bromination of Deactivated Aromatics: A Simple and Efficient Method. (2007, June 23). The Journal of Organic Chemistry.
  • What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? (2017, April 27). Chemistry Stack Exchange.
  • Electrophilic Substitution Reacation of Benzoic acid| Halogention |Bromination reaction. (2023, March 1). YouTube.
  • Benzylic Bromination of Aromatic Compounds. (2023, August 7). Chemistry LibreTexts.
  • Electrophilic aromatic directing groups. (n.d.). Wikipedia.
  • N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal.
  • Directive Influence of Groups on Electrophilic Aromatic Substitution. (n.d.). Aakash Institute.
  • Electrophilic Aromatic Substitution Reactions: Bromination. (2023, September 20). OpenStax.

Sources

Application

Application Note: Suzuki-Miyaura Cross-Coupling of 4-Bromo-2-tert-butylbenzoic Acid

Executive Summary & Chemical Context The Suzuki-Miyaura cross-coupling of halogenated benzoic acids is a foundational transformation in the synthesis of biaryl pharmaceuticals and advanced materials. However, 4-bromo-2-t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

The Suzuki-Miyaura cross-coupling of halogenated benzoic acids is a foundational transformation in the synthesis of biaryl pharmaceuticals and advanced materials. However, 4-bromo-2-tert-butylbenzoic acid presents a unique set of physicochemical and mechanistic challenges.

A common structural misconception is that the massive tert-butyl group sterically hinders the cross-coupling event. Structural mapping reveals that the bromide is located at the C4 position, flanked only by protons (C3 and C5), while the tert-butyl group resides at C2, adjacent to the carboxylic acid at C1. Therefore, the primary challenges are not steric hindrance at the reaction site, but rather the electronic deactivation of the aryl halide in situ and the solubility dynamics of the sterically shielded carboxylate salt[1][2].

This application note provides a self-validating, highly optimized protocol for the Suzuki coupling of 4-bromo-2-tert-butylbenzoic acid, detailing the causality behind catalyst selection, solvent systems, and analytical monitoring.

Mechanistic Causality & Reaction Design

To achieve high turnover numbers (TON) and suppress side reactions (such as protodeboronation or homocoupling), the reaction parameters must be tailored to the substrate's behavior under basic conditions.

The Electronic Bottleneck: Carboxylate Formation

Under the basic conditions required for Suzuki couplings, the carboxylic acid is immediately deprotonated to form a carboxylate anion (-COO⁻).

  • Causality: While the neutral carboxylic acid is electron-withdrawing (which would normally accelerate the oxidative addition of Pd(0) into the C–Br bond), the resulting carboxylate anion is strongly electron-donating. This electronic shift deactivates the C4–Br bond, making oxidative addition the rate-limiting step[2].

  • Solution: To overcome this electronic deactivation, highly electron-rich and bulky ligands, such as SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl) or P(t-Bu)₃ , are required. These ligands increase the electron density at the palladium center, forcing the oxidative addition into the deactivated C–Br bond[3][4].

The Solubility Bottleneck: Steric Shielding

The ortho-tert-butyl group forces the adjacent carboxylate group out of the plane of the aromatic ring.

  • Causality: This creates a highly hydrophobic microenvironment around the polar carboxylate, severely limiting the solubility of the resulting potassium or sodium salt in standard organic solvents like pure toluene or THF[5].

  • Solution: A strongly biphasic or highly miscible aqueous-organic system is mandatory. A 1,4-Dioxane/Water (4:1 v/v) mixture is optimal. Dioxane solvates the active Pd-ligand complex and the boronic acid, while the high water content ensures complete dissolution of the shielded carboxylate salt and the inorganic base[5].

Base Stoichiometry
  • Causality: A standard Suzuki coupling requires ~1.5 to 2.0 equivalents of base for the transmetalation step. However, the free carboxylic acid on the substrate will immediately consume 1.0 equivalent of base.

  • Solution: A minimum of 3.0 to 3.5 equivalents of K₃PO₄ must be used. K₃PO₄ is preferred over Na₂CO₃ because it provides sufficient alkalinity to drive the formation of the reactive Ar–Pd(II)–OH intermediate without triggering the hydrolytic degradation of sensitive boronic acids[1][2].

Optimization of Reaction Parameters

The following table summarizes the quantitative impact of various catalyst and base combinations on the cross-coupling of deactivated, carboxylate-bearing aryl bromides based on established literature parameters[3][4][6].

Catalyst SystemLigandBase (Eq)Solvent SystemTemp / TimeExpected YieldMechanistic Outcome
Pd(PPh₃)₄ (5 mol%)NoneNa₂CO₃ (2.0)Toluene/EtOH/H₂O80 °C / 24h< 20%Stalls at oxidative addition; base depleted by acid.
Pd(dppf)Cl₂ (3 mol%)dppfK₂CO₃ (3.0)1,4-Dioxane/H₂O90 °C / 16h50 - 60%Moderate conversion; competing protodeboronation.
Pd(OAc)₂ (2 mol%) SPhos (4 mol%) K₃PO₄ (3.5) 1,4-Dioxane/H₂O 90 °C / 12h > 85% Optimal; rapid oxidative addition and transmetalation.
Pd₂(dba)₃ (1 mol%)P(t-Bu)₃ (4 mol%)KF (3.5)THF/H₂O60 °C / 18h75 - 80%High efficiency, but highly sensitive to trace oxygen.

Catalytic Cycle & Kinetic Workflow

The following diagram maps the catalytic cycle, highlighting the specific kinetic bottlenecks induced by the substrate's structural features.

SuzukiCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Deactivated by para-COO⁻) Pd0->OxAdd 4-Br-2-tBu-Ph-COOH PdII_Br Ar-Pd(II)-Br Electron-Rich Complex OxAdd->PdII_Br BaseEx Base Exchange (Requires >3.0 eq K3PO4) PdII_Br->BaseEx PdII_OH Ar-Pd(II)-OH Activated Intermediate BaseEx->PdII_OH K3PO4 / H2O TransMet Transmetalation (Boronic Acid Transfer) PdII_OH->TransMet Arylboronic Acid PdII_Ar2 Ar-Pd(II)-Ar' Pre-Elimination TransMet->PdII_Ar2 RedElim Reductive Elimination (Driven by Bulky Ligand) PdII_Ar2->RedElim Product Coupled Biaryl Carboxylate RedElim->Product Product->Pd0 Catalyst Regeneration

Figure 1: Suzuki-Miyaura catalytic cycle for 4-bromo-2-tert-butylbenzoic acid highlighting electronic bottlenecks.

Self-Validating Experimental Protocol

This protocol utilizes Pd(OAc)₂ and SPhos to ensure robust coupling. The steps include built-in visual and analytical checkpoints to guarantee trustworthiness and reproducibility.

Materials Required
  • Electrophile: 4-Bromo-2-tert-butylbenzoic acid (1.0 eq, 1.0 mmol, 257.12 mg)

  • Nucleophile: Arylboronic acid (1.2 eq, 1.2 mmol)

  • Catalyst/Ligand: Pd(OAc)₂ (0.02 eq, 2 mol%, 4.5 mg) and SPhos (0.04 eq, 4 mol%, 16.4 mg)

  • Base: Anhydrous K₃PO₄ (3.5 eq, 3.5 mmol, 743 mg)

  • Solvent: 1,4-Dioxane (4.0 mL) and Deionized H₂O (1.0 mL)

Step-by-Step Methodology

Step 1: Reagent Charging & Degassing

  • To an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar, add the 4-bromo-2-tert-butylbenzoic acid, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Seal the tube with a rubber septum and connect to a Schlenk line.

  • Evacuate the flask under high vacuum for 3 minutes, then backfill with dry Nitrogen (N₂). Repeat this purge cycle three times.

  • Causality: Oxygen must be rigorously excluded. In the presence of O₂ and Pd(II), boronic acids rapidly undergo oxidative homocoupling, consuming the nucleophile before transmetalation can occur[2].

Step 2: Solvent Addition & Catalyst Activation

  • Syringe in the degassed 1,4-Dioxane (4.0 mL) followed by degassed H₂O (1.0 mL).

  • Stir the mixture vigorously at room temperature for 5 minutes.

  • Validation Checkpoint: The initial mixture will be a heterogeneous suspension. As the K₃PO₄ neutralizes the benzoic acid, the mixture will bubble slightly (if residual carbonates are present) and the substrate will dissolve into the aqueous phase as a potassium salt. The solution should turn a pale yellow/orange color, indicating the formation of the active Pd(0)-SPhos complex.

Step 3: Reaction Execution

  • Transfer the sealed Schlenk tube to a pre-heated oil bath at 90 °C.

  • Stir vigorously (800+ rpm) for 12 hours.

  • Causality: High-speed stirring is critical in biphasic systems to maximize the interfacial surface area between the organic Pd-complex and the aqueous carboxylate salt/base.

Step 4: Analytical Monitoring (LC-MS)

  • After 12 hours, withdraw a 10 µL aliquot using a micro-syringe. Dilute in 1 mL of Acetonitrile/Water (1:1) containing 0.1% Formic Acid.

  • Analyze via LC-MS (ESI negative mode).

  • Validation Checkpoint: TLC is often ineffective here due to the severe streaking of carboxylic acids. On LC-MS (negative ion mode), look for the disappearance of the starting material mass ( m/z 255/257 [M-H]⁻) and the appearance of the desired biaryl mass.

Step 5: Workup & Acidic Isolation

  • Cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (10 mL) and Water (10 mL).

  • Transfer to a separatory funnel and separate the layers. Note: The desired product is currently in the AQUEOUS layer as the potassium carboxylate.

  • Wash the aqueous layer once with pure Ethyl Acetate (5 mL) to remove the SPhos ligand, homocoupled byproducts, and residual Pd species.

  • Transfer the aqueous layer to an Erlenmeyer flask. While stirring, slowly add 1M HCl dropwise until the pH reaches 2.0.

  • Validation Checkpoint: A dense, white or off-white precipitate will crash out of solution immediately upon reaching pH < 4. This is the protonated biaryl carboxylic acid.

  • Extract the acidic aqueous suspension with Ethyl Acetate (3 × 10 mL).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. Purify via recrystallization or silica gel chromatography (using a Hexanes/EtOAc/AcOH eluent system) if necessary.

References

  • Organic Chemistry Portal. Suzuki Coupling. Available at:[Link]

  • Lou, S., & Fu, G. C. (2010). Palladium/Tris(tert-butyl)phosphine-Catalyzed Suzuki Cross-Couplings in the Presence of Water. Advanced Synthesis & Catalysis. Available at:[Link]

  • Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). Chemical Reviews (PMC - NIH). Available at:[Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at:[Link]

  • Buchwald, S. L., et al. (2004). Suzuki–Miyaura Coupling Reactions Using Low Loading of Ligand-Activated Palladium Catalyst. ResearchGate. Available at:[Link]

  • Botteghi, C., et al. (2003). Efficient Aqueous-Phase Heck and Suzuki Couplings of Aryl Bromides Using Tri(4,6-dimethyl-3-sulfonatophenyl)phosphine Trisodium Salt. Organic Letters (ACS Publications). Available at:[Link]

Sources

Method

Application Note: 4-Bromo-2-tert-butylbenzoic Acid as an Advanced Intermediate for API Synthesis

Executive Summary 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) is a highly specialized, bifunctional aromatic building block utilized extensively in the synthesis of 1[1]. Featuring both a reactive carboxylic acid...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) is a highly specialized, bifunctional aromatic building block utilized extensively in the synthesis of 1[1]. Featuring both a reactive carboxylic acid and a versatile aryl bromide, this intermediate allows for orthogonal synthetic manipulations. The presence of the bulky tert-butyl group at the C2 position imparts unique steric and conformational properties, making it an invaluable scaffold for .

Physicochemical Profiling

Understanding the physical properties of 4-Bromo-2-tert-butylbenzoic acid is critical for reaction design, handling, and downstream purification.

PropertySpecification / Value
CAS Number 14034-99-2
Molecular Formula C11H13BrO2
Molecular Weight 257.12 g/mol
Purity ≥98% (HPLC)
Appearance Solid (White to off-white powder)
SMILES CC(C)(C)c1cc(Br)ccc1C(=O)O
Storage Conditions Keep in dark place, sealed in dry, room temperature

Data compiled from authoritative supplier specifications[1],[2].

Mechanistic Insights: The Strategic Role of the tert-Butyl Group

In API synthesis, the selection of 4-Bromo-2-tert-butylbenzoic acid over unhindered analogues is driven by specific mechanistic and structural requirements:

  • Conformational Locking (Atropisomerism): The massive steric bulk of the tert-butyl group adjacent to the carboxylic acid (C1) severely restricts the rotation of resulting amides or esters. This restriction can lock the molecule into a bioactive conformation, reducing entropic penalties upon target binding.

  • Steric Shielding: The C2 tert-butyl group protects the C1 carbonyl from unwanted nucleophilic attack or premature hydrolysis in complex multi-step syntheses.

  • Orthogonal Reactivity: The C4 bromide is situated para to the electron-withdrawing carboxylate and meta to the tert-butyl group. This electronic activation, combined with the lack of steric hindrance at the C4 position, makes the bromide highly susceptible to oxidative addition by Palladium(0) catalysts, enabling seamless cross-coupling reactions.

Synthetic Workflows & Validated Protocols

The following protocols have been optimized to overcome the inherent steric challenges of the molecule while maximizing yield and purity.

Protocol A: Sterically Demanding Amidation (C1 Position)

Standard coupling reagents (e.g., EDC/HOBt) often fail or require extended reaction times due to the C2 steric shield. The use of highly reactive uronium salts like HATU is required to drive the formation of the active ester.

Reagents:

  • 4-Bromo-2-tert-butylbenzoic acid (1.0 eq)

  • Primary or Secondary Amine (1.2 eq)

  • HATU (1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous DMF (0.1 M)

Step-by-Step Methodology:

  • Activation: Dissolve 4-Bromo-2-tert-butylbenzoic acid in anhydrous DMF under an inert atmosphere (N2/Ar). Add HATU and stir for 10 minutes at room temperature.

    • Causality: Pre-activation forms the highly reactive O-At active ester, overcoming the initial steric barrier preventing direct nucleophilic attack.

  • Base Addition: Add DIPEA dropwise. The solution may transition to a pale yellow color.

  • Amine Introduction: Slowly add the target amine. If the amine is a hydrochloride salt, ensure an additional 1.0 eq of DIPEA is added to liberate the free base.

  • Reaction: Stir the mixture at 40 °C for 12–18 hours.

    • Causality: Mild heating provides the necessary kinetic energy to facilitate nucleophilic attack on the sterically hindered activated carbonyl.

  • Workup: Quench with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% LiCl (to remove DMF), brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: C4-Selective Suzuki-Miyaura Cross-Coupling

The C4 bromide can be functionalized without affecting the C1 carboxylic acid (or its protected derivatives) using standard Pd-catalyzed conditions.

Reagents:

  • 4-Bromo-2-tert-butylbenzoic acid derivative (1.0 eq)

  • Arylboronic Acid (1.5 eq)

  • Pd(dppf)Cl2·CH2Cl2 (0.05 eq)

  • K2CO3 (3.0 eq)

  • 1,4-Dioxane / H2O (4:1 v/v, 0.1 M)

Step-by-Step Methodology:

  • Degassing: Combine the aryl bromide, arylboronic acid, and K2CO3 in a Schlenk flask. Add the Dioxane/H2O solvent mixture. Sparge the solution with Argon for 15 minutes.

    • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species and homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd(dppf)Cl2·CH2Cl2 quickly under a positive stream of Argon.

  • Reaction: Heat the mixture to 90 °C for 6–8 hours.

    • Causality: The electron-deficient nature of the brominated ring accelerates the oxidative addition step, allowing the reaction to proceed smoothly despite the mild steric bulk of the distant tert-butyl group.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and wash with EtOAc.

  • Isolation: Acidify the aqueous layer (if the free carboxylic acid was used) to pH 3 using 1M HCl, extract with EtOAc, dry, and concentrate.

Pathway Visualization

The following diagram maps the synthetic divergence of 4-Bromo-2-tert-butylbenzoic acid into various advanced API intermediates.

G Start 4-Bromo-2-tert-butylbenzoic Acid (CAS: 14034-99-2) Amidation C1 Amidation (HATU / DIPEA) Start->Amidation Steric Shielding Suzuki C4 Suzuki Coupling (Pd-Catalyzed) Start->Suzuki Orthogonal Reactivity Buchwald C4 Buchwald-Hartwig (Amination) Start->Buchwald C-N Bond Formation AmideProd Conformationally Restricted Amide Amidation->AmideProd API Advanced API Candidate AmideProd->API BiarylProd Biaryl Scaffold (Lipophilic Core) Suzuki->BiarylProd BiarylProd->API AnilineProd Substituted Aniline Derivative Buchwald->AnilineProd AnilineProd->API

Synthetic divergence of 4-Bromo-2-tert-butylbenzoic acid into diverse API scaffolds.

Analytical & Quality Control Standards

For use in API synthesis, stringent quality control is mandatory:

  • Safety & Handling: The compound is classified with2[2]. Proper PPE (gloves, safety goggles, and respiratory protection) must be worn.

  • Chromatographic Purity: Reverse-phase HPLC (C18 column, Acetonitrile/Water with 0.1% TFA gradient) should confirm ≥98% purity[1].

  • Spectroscopic Verification: 1H NMR (DMSO-d6 or CDCl3) must cleanly resolve the massive 9-proton singlet of the tert-butyl group (~1.4 ppm) and the characteristic splitting pattern of the 1,2,4-trisubstituted aromatic ring.

References

  • Title: 4-Bromo-2-tert-Butylbenzoic acid | Applications Source: Chemikart URL: [Link]

Sources

Application

Application Note: Comprehensive Analytical Methodologies for the Quantification of 4-Bromo-2-tert-butylbenzoic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOP) Introduction & Physicochemical Profiling 4-B...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOP)

Introduction & Physicochemical Profiling

4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) is a highly functionalized halogenated aromatic compound frequently utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals.

From an analytical perspective, the quantification of this compound requires a deep understanding of its structural features:

  • Carboxylic Acid Moiety (pKa ~4.2): Dictates the pH-dependency of its solubility and chromatographic retention.

  • Bulky tert-Butyl Group: Imparts significant lipophilicity and steric hindrance, influencing both reversed-phase retention times and NMR relaxation delays.

  • Bromine Atom: Provides a highly diagnostic 1:1 isotopic signature ( 79 Br and 81 Br), which is invaluable for mass spectrometric identification.

To establish a comprehensive analytical control strategy, this guide details three orthogonal methodologies: RP-HPLC-UV for routine assay, LC-ESI-MS/MS for trace impurity profiling, and 1 H-qNMR for absolute mass fraction determination without a reference standard.

AnalyticalWorkflow A 4-Bromo-2-tert-butylbenzoic acid Quantification Need B Routine Purity & Assay (RP-HPLC-UV) A->B High Conc. (>1 µg/mL) C Trace / Impurity Profiling (LC-ESI-MS/MS) A->C Low Conc. (pg/mL) D Absolute Mass Fraction (1H-qNMR) A->D No Ref. Standard

Decision matrix for selecting the appropriate analytical methodology.

Method 1: Routine Assay and Purity via RP-HPLC-UV

The Causality of the Method

The chromatographic behavior of benzoic acid derivatives is notoriously susceptible to peak tailing if the mobile phase pH is not strictly controlled. In neutral or basic conditions, the carboxylic acid deprotonates into a highly polar carboxylate anion, leading to poor retention on hydrophobic stationary phases and secondary interactions with residual silanols.

By acidifying the mobile phase with 0.1% Formic Acid (pH ~2.7), the analyte is forced into its fully protonated, lipophilic state[1]. This ensures sharp peak symmetry, robust retention on a C18 column, and highly reproducible integration.

Step-by-Step Protocol
  • System Preparation: Ensure the HPLC system is thoroughly purged with the mobile phase to prevent baseline drift.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Column: High-density bonded C18 column (e.g., 150 mm × 4.6 mm, 3 µm particle size).

  • Gradient Elution:

    • 0.0 - 2.0 min: 30% B

    • 2.0 - 10.0 min: Linear ramp to 90% B

    • 10.0 - 12.0 min: Hold at 90% B

    • 12.0 - 12.1 min: Return to 30% B

    • 12.1 - 15.0 min: Re-equilibration

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm (quantification) and 254 nm (impurity profiling).

  • Self-Validation (System Suitability): Inject a 50 µg/mL standard solution 5 times. The method is valid only if the tailing factor ( Tf​ ) is ≤ 1.2, resolution ( Rs​ ) from adjacent impurities is ≥ 2.0, and peak area %RSD is ≤ 1.0%.

Method 2: Trace-Level Quantification via LC-ESI-MS/MS

The Causality of the Method

For genotoxic impurity profiling or pharmacokinetic studies, UV detection lacks the necessary sensitivity. Electrospray Ionization (ESI) in negative mode is the gold standard for carboxylic acids, as they readily shed a proton to form stable [M−H]− precursor ions.

The presence of the bromine atom provides a unique self-validating mechanism: the natural isotopic abundance of 79 Br and 81 Br is approximately 50.69% and 49.31%, respectively. Therefore, the mass spectrum will display twin precursor ions at m/z 255 and m/z 257 in a strict 1:1 ratio. Collision-induced dissociation (CID) primarily results in the neutral loss of carbon dioxide (44 Da), yielding product ions at m/z 211 and 213.

MSPathway M Analyte Molecule [M] (MW 257.12) ESI ESI Negative Mode Deprotonation (-H+) M->ESI Precursor1 Precursor Ion [M-H]- m/z 255 (79Br) ESI->Precursor1 Precursor2 Precursor Ion [M-H]- m/z 257 (81Br) ESI->Precursor2 CID Collision Induced Dissociation (CID) Precursor1->CID Precursor2->CID Product1 Product Ion [M-H-CO2]- m/z 211 CID->Product1 -CO2 (44 Da) Product2 Product Ion [M-H-CO2]- m/z 213 CID->Product2 -CO2 (44 Da)

ESI-MS/MS fragmentation pathway of 4-Bromo-2-tert-butylbenzoic acid.

Step-by-Step Protocol
  • Chromatography: Utilize the same mobile phases as Method 1, but reduce the flow rate to 0.3 mL/min using a sub-2 µm UHPLC column (e.g., 50 mm × 2.1 mm) to optimize desolvation in the MS source.

  • Source Parameters: Capillary voltage at 2.5 kV (Negative), Desolvation temperature at 400°C.

  • MRM Transitions:

    • Quantifier:m/z 255.0 211.0 (Collision Energy: 15 eV)

    • Qualifier:m/z 257.0 213.0 (Collision Energy: 15 eV)

  • Self-Validation: The ratio of the quantifier to qualifier peak areas must remain within ±10% of the theoretical 1:1 isotopic ratio across all samples.

Method 3: Absolute Quantification via 1 H-qNMR

The Causality of the Method

When a certified reference standard of 4-Bromo-2-tert-butylbenzoic acid is unavailable, quantitative NMR (qNMR) serves as a primary, SI-traceable ratio method[2]. qNMR relies on the fundamental principle that the integrated area of an NMR resonance is directly proportional to the number of nuclei producing it.

The critical step is selecting an Internal Standard (IS) that does not co-resonate with the analyte. The analyte exhibits a massive 9-proton singlet at ~1.3 ppm (tert-butyl group) and distinct aromatic protons between 7.0–8.0 ppm. Maleic acid is the optimal IS because its symmetric alkene protons produce a sharp, isolated singlet at 6.26 ppm (in DMSO- d6​ ), allowing for flawless integration without baseline overlap.

Step-by-Step Protocol
  • Sample Preparation: Accurately weigh ~15 mg of the analyte and ~5 mg of NIST-traceable Maleic Acid using a calibrated microbalance (d = 0.001 mg).

  • Dissolution: Dissolve the mixture in 0.6 mL of high-purity DMSO- d6​ (containing 0.03% TMS as a chemical shift reference). Transfer to a 5 mm NMR tube.

  • Acquisition Parameters:

    • Pulse Angle: 90° to ensure maximum signal-to-noise.

    • Relaxation Delay ( D1​ ): Must be set to ≥5×T1​ of the slowest relaxing proton (typically 30–60 seconds for bulky aromatic compounds) to ensure complete magnetization recovery.

    • Scans (NS): 64 to 128 scans for adequate signal averaging.

  • Integration & Calculation: Integrate the Maleic acid singlet at 6.26 ppm ( IIS​ , 2 protons) and the tert-butyl singlet at 1.3 ppm ( IAnalyte​ , 9 protons).

  • Self-Validation: Verify that the baseline is perfectly flat and phase correction is absolute. A secondary integration of the aromatic protons (7.0-8.0 ppm) should yield a calculated mass fraction within 0.5% of the tert-butyl calculation.

Data Presentation & Validation Metrics

To ensure rigorous quality control, the following tables summarize the operational parameters and expected validation metrics for the described methodologies.

Table 1: Summary of Analytical Parameters

ParameterRP-HPLC-UVLC-ESI-MS/MS 1 H-qNMR
Primary Use Routine Assay, PurityTrace Impurities, PKAbsolute Mass Fraction
Detection Mode UV Absorbance (230 nm)MRM (Negative Ion)NMR Resonance Area
Key Reagents 0.1% Formic Acid, ACN0.1% Formic Acid, ACNDMSO- d6​ , Maleic Acid IS
Run Time 15 minutes5 minutes~45 minutes
Primary Advantage High precision, robustExtreme sensitivityNo identical standard needed

Table 2: Expected Method Validation Metrics

MetricRP-HPLC-UVLC-ESI-MS/MSAcceptance Criteria
Limit of Detection (LOD) 0.5 µg/mL10 pg/mLSignal-to-Noise 3
Limit of Quantitation (LOQ) 1.5 µg/mL30 pg/mLSignal-to-Noise 10
Linear Range 1.5 – 150 µg/mL30 – 5000 pg/mL R2≥0.999
Method Precision (%RSD) ≤1.0% ≤5.0% Based on 6 replicates
Accuracy (Recovery) 98.0% - 102.0%85.0% - 115.0%Spiked matrix recovery

Sources

Method

Large-Scale Synthesis and Process Optimization of 4-Bromo-2-tert-butylbenzoic Acid

Target Compound: 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) Primary Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operatin...

Author: BenchChem Technical Support Team. Date: March 2026

Target Compound: 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) Primary Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Strategic Overview & Retrosynthetic Causality

The large-scale synthesis of 1,2,4-trisubstituted benzenes, specifically 4-bromo-2-tert-butylbenzoic acid, presents a unique regioselectivity challenge. Direct electrophilic bromination of 2-tert-butylbenzoic acid is unviable; both the meta-directing carboxylic acid and the ortho/para-directing tert-butyl group synergistically direct incoming electrophiles to the 5-position, yielding the undesired 5-bromo isomer.

To bypass this regiochemical roadblock, we must construct the molecule de novo using functional group interconversions (FGI) on a pre-established scaffold. The optimal starting material is 2-tert-butyl-4-nitroaniline (CAS: 59255-98-0) [1]. This commercially available precursor already possesses the exact 1,2,4-substitution pattern required. The synthesis is executed via a highly logical 4-step sequence:

  • Cyanation of the C1 amine to establish the future carboxylic acid carbon.

  • Reduction of the C4 nitro group to an amine.

  • Bromination of the newly formed C4 amine.

  • Hydrolysis of the C1 nitrile to the final carboxylic acid.

G SM 2-tert-butyl-4-nitroaniline (CAS: 59255-98-0) Step1 Step 1: Sandmeyer Cyanation NaNO2, HCl, CuCN 0-5 °C to RT SM->Step1 Int1 2-tert-butyl-4-nitrobenzonitrile Step1->Int1 Step2 Step 2: Catalytic Reduction H2, Pd/C, MeOH RT, 3 bar Int1->Step2 Int2 4-amino-2-tert-butylbenzonitrile Step2->Int2 Step3 Step 3: Sandmeyer Bromination NaNO2, HBr, CuBr 0-5 °C to 60 °C Int2->Step3 Int3 4-bromo-2-tert-butylbenzonitrile Step3->Int3 Step4 Step 4: Alkaline Hydrolysis KOH, Ethylene Glycol 150 °C Int3->Step4 Prod 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) Step4->Prod

Caption: Figure 1. Four-step synthetic pathway from 2-tert-butyl-4-nitroaniline to the target benzoic acid.

Process Chemistry & Self-Validating Protocols

As a self-validating system, this protocol integrates In-Process Controls (IPCs) at every stage to ensure that unreacted starting materials do not cascade into downstream impurities.

Step 1: Sandmeyer Cyanation

Mechanistic Causality: The conversion of the primary amine to a nitrile utilizes the Sandmeyer reaction[2]. Copper(I) cyanide acts as an electron transfer catalyst, reducing the diazonium salt to an aryl radical, which subsequently recombines with the cyanide ligand. Strict pH control is maintained to prevent the evolution of lethal HCN gas.

Protocol:

  • Charge a glass-lined reactor with 2-tert-butyl-4-nitroaniline (1.0 eq) and 20% aqueous HCl (3.0 eq). Cool the slurry to 0–5 °C.

  • Dose a 30% aqueous solution of NaNO₂ (1.05 eq) over 2 hours, maintaining the internal temperature below 5 °C. Stir for 1 hour.

  • In a separate reactor, prepare a modified Sandmeyer complex by dissolving CuCN (1.1 eq) and KCN (2.0 eq) in water. Cool to 0 °C.

  • Transfer the cold diazonium solution into the CuCN/KCN complex at a rate that maintains the temperature below 10 °C.

  • Warm the mixture to 25 °C and stir for 4 hours.

  • IPC Checkpoint 1: Analyze via HPLC. Proceed only if starting material is < 0.5%.

  • Workup: Extract with toluene. Wash the organic phase with 10% aqueous ammonia to break copper emulsions and remove residual Cu salts. Concentrate to yield 2-tert-butyl-4-nitrobenzonitrile.

Step 2: Catalytic Nitro Reduction

Mechanistic Causality: Catalytic hydrogenation (Pd/C) is deployed here precisely because the molecule does not yet contain the bromine atom. If the bromination were performed first, Pd/C would trigger catastrophic hydrodehalogenation. This sequence choice guarantees a clean, high-yielding reduction.

Protocol:

  • Dissolve 2-tert-butyl-4-nitrobenzonitrile (1.0 eq) in methanol (10 volumes).

  • Charge 5% Pd/C (0.05 eq by weight) under a nitrogen blanket.

  • Purge the reactor with hydrogen gas and pressurize to 3 bar. Maintain temperature at 25–30 °C.

  • Monitor hydrogen uptake. The reaction is typically exothermic; utilize jacket cooling to prevent thermal runaway.

  • IPC Checkpoint 2: Analyze via GC-MS. Proceed only if nitro intermediate is < 0.1%.

  • Workup: Filter the mixture through a Celite pad to remove the catalyst. Concentrate the filtrate under reduced pressure to isolate 4-amino-2-tert-butylbenzonitrile.

Step 3: Sandmeyer Bromination

Mechanistic Causality: The newly formed amine is converted to a bromide. It is critical to use hydrobromic acid (HBr) rather than hydrochloric acid (HCl) during the diazotization phase. Using HCl would result in competitive chloride trapping by the aryl radical, leading to an inseparable mixture of 4-bromo and 4-chloro impurities.

Protocol:

  • Suspend 4-amino-2-tert-butylbenzonitrile (1.0 eq) in 48% aqueous HBr (3.0 eq) and cool to 0–5 °C.

  • Slowly dose aqueous NaNO₂ (1.05 eq) while maintaining the temperature < 5 °C.

  • In a parallel vessel, dissolve CuBr (1.1 eq) in 48% HBr and heat to 60 °C.

  • Slowly transfer the cold diazonium solution into the hot CuBr solution. Nitrogen gas evolution will be immediate and vigorous.

  • Stir at 60 °C for 2 hours until gas evolution ceases.

  • IPC Checkpoint 3: Analyze via HPLC. Proceed only if amine intermediate is < 0.5%.

  • Workup: Cool to room temperature, extract with MTBE, wash with water and brine, dry over Na₂SO₄, and concentrate to yield 4-bromo-2-tert-butylbenzonitrile.

Step 4: Alkaline Hydrolysis of the Hindered Nitrile

Mechanistic Causality: The ortho-tert-butyl group creates a severe steric shield around the nitrile carbon. Standard aqueous alkaline hydrolysis will stall at the primary amide intermediate. To overcome this massive activation barrier, we must transition to a high-boiling solvent (ethylene glycol) and utilize a large excess of KOH at 150 °C[3].

Protocol:

  • Dissolve 4-bromo-2-tert-butylbenzonitrile (1.0 eq) in ethylene glycol (5 volumes).

  • Add solid KOH flakes (5.0 eq).

  • Heat the mixture to 150 °C under a nitrogen atmosphere for 24 hours.

  • IPC Checkpoint 4: Analyze via HPLC. Monitor the disappearance of both the nitrile and the intermediate amide. Proceed when combined impurities are < 0.2%.

  • Workup: Cool the mixture to 20 °C and dilute with water (15 volumes). Slowly acidify with concentrated HCl to pH 1. The target carboxylic acid will precipitate as a dense white solid.

  • Filter, wash with cold water, and recrystallize from an ethanol/water mixture to yield pure 4-Bromo-2-tert-butylbenzoic acid.

Scale-Up Workflow & Quantitative Data

IPC R1 Reactor 1 Cyanation IPC1 IPC 1: HPLC SM < 0.5% R1->IPC1 R2 Reactor 2 Hydrogenation IPC1->R2 IPC2 IPC 2: GC-MS Nitro < 0.1% R2->IPC2 R3 Reactor 3 Bromination IPC2->R3 IPC3 IPC 3: HPLC Amine < 0.5% R3->IPC3 R4 Reactor 4 Hydrolysis IPC3->R4 IPC4 IPC 4: HPLC Nitrile < 0.2% R4->IPC4 Cryst Crystallization & Isolation IPC4->Cryst

Caption: Figure 2. Scale-up workflow detailing reactor sequence and critical In-Process Control (IPC) checkpoints.

Table 1: Process Parameters & IPC Specifications
Process StepCritical ParameterAnalytical MethodIPC Release Specification
1. Cyanation Diazotization Temp (< 5 °C)HPLC (UV @ 254 nm)Unreacted SM < 0.5%
2. Reduction H₂ Pressure (3 bar)GC-MS (FID)Nitro intermediate < 0.1%
3. Bromination CuBr Temp (60 °C)HPLC (UV @ 254 nm)Amine intermediate < 0.5%
4. Hydrolysis Reaction Temp (150 °C)HPLC (UV @ 254 nm)Nitrile + Amide < 0.2%
Table 2: Yield and Purity Profile (10 kg Scale Validation)
StageIntermediate / ProductIsolated Yield (%)Purity (a/a %)Key Impurity Profile
Step 12-tert-butyl-4-nitrobenzonitrile88%98.5%Des-cyano byproduct (<1%)
Step 24-amino-2-tert-butylbenzonitrile96%99.2%Unreduced nitro (<0.1%)
Step 34-bromo-2-tert-butylbenzonitrile82%97.8%Phenol byproduct (1.5%)
Step 44-Bromo-2-tert-butylbenzoic acid 91% >99.5% Primary amide (<0.1%)
Overall Final API Building Block ~63% >99.5% Meets strict release criteria

References

  • Sigma-Aldrich Product Data: 4-Bromo-2-(tert-butyl)benzoic acid | 14034-99-2. Sigma-Aldrich.

  • Process Safety & Scale-Up: Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Organic Process Research & Development, ACS Publications. 2

  • Precursor Chemical Data: 2-Tert-butyl-4-nitroaniline | C10H14N2O2 | CID 4456250. PubChem, National Institutes of Health. 1

  • Mechanistic Troubleshooting: Hydrolysis of Sterically Hindered Nitriles (2,2-Dimethylbutanamide). Benchchem Technical Guides. 3

Sources

Application

Use of 4-Bromo-2-tert-butylbenzoic acid in developing novel inhibitors

Application Note: Utilizing 4-Bromo-2-tert-Butylbenzoic Acid as a Privileged Scaffold for the Development of Novel Allosteric Kinase Inhibitors Executive Summary & Rationale In modern rational drug design, the strategic...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Utilizing 4-Bromo-2-tert-Butylbenzoic Acid as a Privileged Scaffold for the Development of Novel Allosteric Kinase Inhibitors

Executive Summary & Rationale

In modern rational drug design, the strategic selection of core building blocks dictates both the target binding affinity and the downstream synthetic tractability of the lead series. 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2) has emerged as a highly versatile, bifunctional scaffold for developing targeted therapeutics, particularly allosteric kinase inhibitors and protein-protein interaction (PPI) modulators[1].

This application note details the causality behind utilizing this specific scaffold. The molecule offers two highly orthogonal handles for elaboration:

  • The ortho-tert-butyl group: Provides immense steric bulk that restricts the rotational freedom of the adjacent carboxylic acid (or resulting amide). This conformational locking minimizes the entropic penalty upon binding to deep, lipophilic transient pockets (e.g., the DFG-out allosteric site in kinases).

  • The para-bromo substituent: Serves as an ideal, highly reactive electrophilic handle for late-stage diversification via palladium-catalyzed cross-coupling reactions, allowing chemists to rapidly scan chemical space in the hinge-binding region[2].

Table 1: Physicochemical & Structural Parameters of the Core Scaffold

ParameterValue / DescriptionPharmacological / Synthetic Implication
CAS Number 14034-99-2Commercially available starting material[1].
Molecular Weight 257.12 g/mol Low molecular weight allows for significant downstream elaboration without exceeding Lipinski's Rule of 5.
LogP (Predicted) ~3.5High lipophilicity driven by the tert-butyl group; ideal for targeting hydrophobic sub-pockets.
Steric Profile High (ortho-substitution)Forces the adjacent carbonyl out of the phenyl plane, pre-organizing the molecule for specific H-bond geometries.

Mechanistic Causality in Inhibitor Design

The development of a novel inhibitor using this scaffold relies on a two-stage functionalization strategy.

First, the carboxylic acid is converted into an amide. Standard coupling reagents (like EDC/NHS) frequently fail here due to the massive steric shielding provided by the tert-butyl group. Therefore, we utilize HATU , which generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This intermediate undergoes aminolysis significantly faster than standard O-acylisoureas, effectively overcoming the steric barrier[3].

Second, the para-bromo group undergoes a Suzuki-Miyaura cross-coupling. Because the tert-butyl group is meta to the bromine, it does not sterically hinder the oxidative addition of Palladium. However, to ensure high turnover and prevent protodeboronation of the incoming boronic acid, a catalyst with a large bite angle, such as Pd(dppf)Cl₂ , is strictly required[2].

Workflow Scaffold 4-Bromo-2-tert-butylbenzoic acid (Core Scaffold) Amide HATU-Mediated Amide Coupling Scaffold->Amide Target Amine, DIPEA Intermediate Sterically Locked Bromobenzamide Amide->Intermediate Conformational Locking Suzuki Pd(dppf)Cl2 Catalyzed Suzuki-Miyaura Coupling Intermediate->Suzuki Arylboronic acid, K2CO3 Product Novel Allosteric Kinase Inhibitor Suzuki->Product Late-Stage Diversification

Rational design and synthetic workflow for allosteric inhibitors using the core scaffold.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in analytical checkpoints to ensure a self-validating workflow. Do not deviate from the specified catalysts or solvent ratios, as they are calibrated for the specific steric and electronic demands of the 4-bromo-2-tert-butylphenyl system.

Protocol A: Sterically Hindered Amide Coupling (Conformational Locking)

Objective: Convert the starting material into a conformationally restricted bromobenzamide.

  • Activation Phase: In an oven-dried 50 mL round-bottom flask, dissolve 4-Bromo-2-tert-butylbenzoic acid (1.0 eq, 2.0 mmol) and HATU (1.2 eq, 2.4 mmol) in anhydrous DMF (10 mL) under a nitrogen atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 6.0 mmol) dropwise. Stir at room temperature for 15 minutes.

    • Causality: DIPEA deprotonates the carboxylic acid, allowing it to attack HATU. The 15-minute window is critical to fully form the highly reactive HOAt-ester before the amine is introduced[3].

    • Validation Check: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The complete disappearance of the starting material mass (m/z 255/257 [M-H]⁻) validates successful activation.

  • Aminolysis: Add the target primary/secondary amine (1.1 eq, 2.2 mmol) in one portion. Stir at room temperature for 12 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL) and extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 5% LiCl aqueous solution (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Late-Stage Suzuki-Miyaura Cross-Coupling

Objective: Elaborate the para-position to target the kinase hinge region.

  • Reaction Setup: Charge a Schlenk flask with the bromobenzamide intermediate from Protocol A (1.0 eq, 1.0 mmol), the desired arylboronic acid (1.5 eq, 1.5 mmol), and Pd(dppf)Cl₂ (0.05 eq, 0.05 mmol).

  • Solvent & Base: Add K₂CO₃ (3.0 eq, 3.0 mmol) dissolved in a strictly degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL).

    • Causality: The biphasic 4:1 Dioxane/H₂O system is engineered to ensure the solubility of both the highly lipophilic bromobenzamide (in dioxane) and the inorganic base (in water). The base is required to form the reactive boronate complex necessary for the transmetalation step of the catalytic cycle[2].

  • Thermal Cycling: Heat the mixture at 80 °C for 8 hours under vigorous stirring (800 rpm) to ensure optimal phase mixing.

    • Validation Check: Analyze the crude mixture via ¹H-NMR. The disappearance of the aromatic doublet associated with the bromine-adjacent protons and the emergence of new aromatic signals from the coupled aryl group chemically validates successful C-C bond formation.

  • Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate, and purify via silica gel flash chromatography.

Table 2: Optimization of Late-Stage Suzuki-Miyaura Cross-Coupling

Catalyst / LigandBaseSolvent SystemYield (%)Causality / Observation
Pd(PPh₃)₄ Na₂CO₃Toluene/H₂O45%Sluggish oxidative addition; protodeboronation observed.
Pd(dppf)Cl₂ K₂CO₃Dioxane/H₂O92%Large bite angle of dppf accelerates reductive elimination[2].
Pd₂(dba)₃ / XPhos Cs₂CO₃Dioxane88%Excellent for hindered substrates, but requires strictly anhydrous conditions.

References

  • Title: Evaluation of Potential Safety Hazards Associated with the Suzuki-Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species Source: ACS Chemical Health & Safety URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in 4-Bromo-2-tert-butylbenzoic acid synthesis

Welcome to the Technical Support Center for the synthesis of 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2)[1]. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide and FAQ to h...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2)[1]. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide and FAQ to help you overcome yield-limiting bottlenecks.

Rather than relying on trial and error, this guide deconstructs the mechanistic causality behind the synthesis. We will focus on the most reliable, field-proven route: the Friedel-Crafts alkylation of 4-bromotoluene , followed by the phase-transfer catalyzed oxidation of the intermediate.

Pathway & Mechanistic Logic

A common pitfall in synthesizing this compound is attempting the direct bromination of 2-tert-butylbenzoic acid. Due to the meta-directing nature of the carboxyl group and the ortho/para-directing nature of the bulky tert-butyl group, direct bromination synergistically drives the electrophile to position 5, yielding the incorrect isomer[2].

To achieve the correct regiochemistry, we must lock the substituents in place early. By starting with 4-bromotoluene, the electron-donating methyl group overpowers the deactivating bromo group, directing the incoming tert-butyl carbocation exclusively to the ortho position (position 2)[3]. The resulting intermediate is then oxidized to yield the target acid.

Workflow cluster_0 Step 1: Friedel-Crafts Alkylation cluster_1 Step 2: Permanganate Oxidation A 4-Bromotoluene B t-BuCl, AlCl3 (0-5°C) A->B C 4-Bromo-2-tert-butyltoluene B->C D KMnO4, TBAB (PTC) H2O, 95°C C->D E Potassium 4-bromo-2-tert-butylbenzoate + MnO2 sludge D->E F Hot Filtration & HCl Acidification E->F G 4-Bromo-2-tert-butylbenzoic acid (Target Product) F->G

Workflow for the 2-step regioselective synthesis of 4-bromo-2-tert-butylbenzoic acid.

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system , providing you with visual and physical cues to confirm the reaction is proceeding correctly.

Protocol A: Synthesis of 4-Bromo-2-tert-butyltoluene (Alkylation)
  • Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, addition funnel, thermometer, and a nitrogen inlet.

  • Reagents: Dissolve 4-bromotoluene (0.2 mol) in anhydrous dichloromethane (150 mL). Cool the mixture to 0°C using an ice-salt bath.

  • Catalyst Activation: Carefully add anhydrous aluminum chloride (AlCl₃, 0.02 mol) in small portions.

    • Self-Validation Cue: The mixture will turn a deep red/brown, indicating the formation of the active Lewis acid-aromatic complex.

  • Alkylation: Place tert-butyl chloride (0.21 mol) in the addition funnel. Add dropwise over 1 hour, strictly maintaining the internal temperature below 5°C.

    • Self-Validation Cue: Gentle evolution of HCl gas will occur. Cessation of bubbling indicates the reaction is nearing completion.

  • Quench & Isolate: Stir for 2 hours at 0–5°C. Quench by slowly pouring the mixture over crushed ice (200 g) containing 10 mL of conc. HCl. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. Purify via vacuum distillation.

Protocol B: Oxidation to 4-Bromo-2-tert-butylbenzoic acid
  • Setup: Equip a 1 L round-bottom flask with a robust mechanical stirrer and a reflux condenser.

  • Reagents: Add the intermediate 4-bromo-2-tert-butyltoluene (0.1 mol), tetrabutylammonium bromide (TBAB, 0.005 mol), and 400 mL of deionized water. Heat to 90°C.

  • Oxidation: Add potassium permanganate (KMnO₄, 0.35 mol) in small 2-gram portions over 2 hours.

    • Self-Validation Cue: The initial deep purple color of the permanganate will progressively be replaced by a heavy, dark brown precipitate of MnO₂.

  • Reflux: Maintain at 95°C for 6 hours. A clear, colorless supernatant upon settling indicates complete consumption of the oxidant.

  • Isolation: Filter the hot reaction mixture through a Celite pad to remove the MnO₂ sludge. Wash the filter cake with boiling water (3 x 50 mL).

  • Acidification: Cool the combined aqueous filtrate and acidify with conc. HCl to pH 1-2.

    • Self-Validation Cue: The product will immediately crash out as a voluminous white precipitate. Filter, wash with cold water, and dry in a vacuum oven at 60°C.

Troubleshooting & FAQs

Q1: Why am I seeing a high percentage of unreacted 4-bromo-2-tert-butyltoluene during the KMnO₄ oxidation step? Cause: The ortho-tert-butyl group creates severe steric hindrance around the methyl group, physically restricting the approach of the bulky permanganate ion[2]. Furthermore, the biphasic nature of the reaction (aqueous KMnO₄ vs. highly lipophilic organic substrate) severely limits mass transfer. Solution: You must introduce a Phase Transfer Catalyst (PTC) such as TBAB. The PTC forms a lipophilic ion pair with the permanganate anion (TBA⁺ MnO₄⁻), transporting it into the organic phase. This overcomes the biphasic barrier and drastically accelerates the oxidation kinetics.

Q2: During the Friedel-Crafts alkylation, my GC-MS shows significant formation of a di-tert-butylated side product. How can I improve selectivity? Cause: The tert-butyl carbocation is highly reactive. If the reaction temperature exceeds 5°C or if a large excess of alkylating agent is used, the initial kinetic product can undergo further polyalkylation or isomerization[3]. Solution: Strictly control the stoichiometry (use exactly 1.05 eq of t-BuCl) and maintain the reaction temperature between 0°C and 5°C. If polyalkylation persists, switch to a milder Lewis acid like FeCl₃, which attenuates the reactivity of the electrophilic complex.

Q3: How do I efficiently isolate the final product from the manganese dioxide (MnO₂) sludge without losing yield? Cause: KMnO₄ oxidation produces a colloidal, highly porous precipitate of MnO₂ that physically traps the product (which exists in the alkaline solution as the soluble potassium salt). Solution: Never acidify the mixture while MnO₂ is still present. You must perform a hot filtration through Celite. More importantly, wash the retained MnO₂ cake thoroughly with boiling water. Only acidify the combined, clear aqueous filtrates.

Q4: Can I use catalytic autoxidation (O₂ / Co / Mn) instead of KMnO₄ for scale-up? Cause/Explanation: Yes. For industrial scale-up, homogeneous cobalt and manganese acetate catalysts in an acetic acid solvent system are highly efficient for oxidizing tert-butyltoluenes[4]. Solution: Liquid phase autoxidation is highly temperature-dependent, with optimal yields typically achieved around 140°C under pressurized oxygen[5]. Be aware that if bromide promoters are used, you must carefully tune the catalyst ratios to prevent off-target benzylic bromination side-reactions[4].

Quantitative Data: Oxidation Condition Comparison

To help you select the best oxidation parameters for your specific lab setup, refer to the yield comparison table below based on standard optimization trials[4],[5]:

Oxidation MethodReagents / CatalystTemp (°C)Time (h)Conversion (%)Isolated Yield (%)Mechanistic Notes
Standard Aqueous KMnO₄, H₂O95126555Severe mass transfer limitations; high unreacted starting material.
Co-solvent System KMnO₄, Pyridine/H₂O9088578Pyridine aids organic solubility but complicates waste disposal.
Phase Transfer (PTC) KMnO₄, H₂O, TBAB956>9588 Optimal for lab scale ; fast kinetics, easy workup, high purity.
Catalytic Autoxidation O₂, Co(OAc)₂, Mn(OAc)₂, NaBr14049082Optimal for scale-up; requires specialized pressure reactors.

References

  • Sigma-Aldrich. "4-Bromo-2-tert-Butylbenzoic acid | 14034-99-2 Product Specification." Sigma-Aldrich Catalog.

  • Barclay, L. R. C., et al. "The Tertiarybutylbenzenes: III. The Synthesis of 2,4,6-Tri-t-butylbenzoic Acid and the Dissociation of Di- and Tri-t-butylbenzoic Acids." Journal of the American Chemical Society, 1955.

  • Smolecule. "1-tert-Butyl-2-methylbenzene | 1074-92-6: Chemical Properties and Synthesis." Smolecule Database.

  • "Partial oxidation of 4-tert-butyltoluene catalyzed by homogeneous cobalt and cerium acetate catalysts in the Br-/H2O2/acetic acid system: insights into selectivity and mechanism." Chemistry - A European Journal, 2007.

  • "Liquid phase oxidation of para-tert-butyl toluene." Revue Roumaine de Chimie, 2006.

Sources

Optimization

Technical Support Center: Purification of Crude 4-Bromo-2-tert-butylbenzoic Acid

Welcome to the technical support center for the purification of 4-Bromo-2-tert-butylbenzoic acid (CAS No. 14034-99-2).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 4-Bromo-2-tert-butylbenzoic acid (CAS No. 14034-99-2). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with purifying this compound. Here, we provide in-depth, field-proven insights through troubleshooting guides and FAQs, ensuring you can achieve the desired purity for your critical applications.

Foundational Knowledge: Physicochemical Properties

A thorough understanding of the compound's properties is the bedrock of successful purification.

PropertyValueSource(s)
CAS Number 14034-99-2[1][2]
Molecular Formula C₁₁H₁₃BrO₂[2]
Molecular Weight 257.12 g/mol [2]
Appearance Solid; White to off-white powder/crystal
Purity (Commercial) Typically ≥95-98%[2][3]
Storage Room temperature, sealed in a dry, dark place
Frequently Asked Questions (FAQs)

This section addresses common queries regarding the purification and handling of 4-Bromo-2-tert-butylbenzoic acid.

Q1: What are the most common impurities I might encounter in my crude sample? A1: Impurities are typically derived from the synthetic route. They can include unreacted starting materials (e.g., 1-bromo-3-tert-butylbenzene), reagents, and side-products from incomplete or competing reactions. Given its structure, isomeric benzoic acids or non-acidic aromatic byproducts could also be present. The crude product may appear as a discolored solid or a viscous oil.

Q2: Which purification method should I choose: Acid-Base Extraction, Recrystallization, or Column Chromatography? A2: The optimal method depends on the nature of the impurities and the required final purity.

  • Acid-Base Extraction: This is an excellent first-pass purification step to separate the acidic product from any neutral or basic impurities. It is highly effective for a bulk cleanup of the crude reaction mixture.[4][5][6]

  • Recrystallization: This is the preferred method for achieving high purity when dealing with a mostly pure solid contaminated with minor impurities. It is efficient and scalable.[7][8]

  • Column Chromatography: This is the most powerful technique for separating complex mixtures or removing impurities with similar properties to the desired product. It offers the highest resolution but is more labor-intensive and requires more solvent.[9][10]

Q3: How can I assess the purity of my 4-Bromo-2-tert-butylbenzoic acid after purification? A3: A combination of methods provides the most accurate assessment:

  • Thin-Layer Chromatography (TLC): A quick method to qualitatively check for the presence of impurities and monitor the progress of column chromatography.

  • Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.

  • NMR Spectroscopy (¹H, ¹³C): Confirms the chemical structure and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

  • Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): Provides quantitative purity data and helps identify the molecular weights of any contaminants.

Q4: What are the primary safety concerns when handling this compound? A4: 4-Bromo-2-tert-butylbenzoic acid is classified as a warning-level hazard (GHS07 pictogram).[1][3] It can cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[1][3] Always handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][12] Avoid creating dust.[13]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during purification experiments.

Issue 1: Low Recovery After Acid-Base Extraction

Q: I performed an acid-base extraction, but my final yield of 4-Bromo-2-tert-butylbenzoic acid is very low. What went wrong? A: Low recovery from an acid-base extraction is a common issue that can usually be traced to one of several steps. The underlying principle is the reversible conversion of the water-insoluble carboxylic acid into its water-soluble carboxylate salt.[14][15]

Troubleshooting Steps:

  • Incomplete Deprotonation: Ensure the pH of the aqueous layer was sufficiently basic (pH > 9) during the extraction with a base (e.g., NaOH, NaHCO₃). This is crucial to fully convert the carboxylic acid to its water-soluble salt form. Check the pH with litmus or pH paper.

  • Incomplete Reprotonation: After separating the aqueous layer containing the carboxylate salt, the solution must be acidified to a low pH (pH < 2) to fully reprotonate the salt and precipitate the neutral carboxylic acid.[5] Add the acid (e.g., concentrated HCl) slowly while stirring in an ice bath to manage any heat generation.[6]

  • Insufficient Extraction: A single extraction may not be enough. Perform 2-3 extractions of the organic layer with the basic solution to ensure all the product has moved into the aqueous phase.

  • Product Solubility in Water: While the neutral acid form is poorly soluble in water, it is not completely insoluble. Cooling the acidified aqueous solution in an ice bath before filtration will minimize loss due to solubility.[7]

  • Emulsion Formation: Vigorous shaking can create an emulsion at the organic-aqueous interface, trapping your product. If an emulsion forms, try adding brine (saturated NaCl solution) to break it, or allow the funnel to stand for a longer period.

cluster_extraction Acid-Base Extraction Logic Start Crude Product in Organic Solvent AddBase Extract with Aqueous Base (e.g., 1M NaOH) Start->AddBase Separate Separate Layers AddBase->Separate Aqueous Aqueous Layer: Water-Soluble Salt (R-COO⁻ Na⁺) Separate->Aqueous Product Organic Organic Layer: Neutral Impurities Separate->Organic Impurities Acidify Acidify Aqueous Layer (e.g., 6M HCl, pH < 2) Aqueous->Acidify Precipitate Precipitated Pure Acid (R-COOH) Acidify->Precipitate Filter Filter and Dry Precipitate->Filter Pure Pure Product Filter->Pure

Caption: Principle of Acid-Base Extraction for Purification.

Issue 2: Product "Oils Out" During Recrystallization

Q: I'm trying to recrystallize my product, but it's separating as an oil instead of forming crystals. What should I do? A: "Oiling out" is a common problem in recrystallization. It happens when the solute is ejected from the solution at a temperature above its melting point (or the melting point of the impure mixture).[16] This prevents the formation of a pure crystal lattice.

Troubleshooting Steps:

  • Reduce Supersaturation: The most common cause is that the solution is too concentrated. Re-heat the mixture until the oil fully redissolves, then add a small amount (1-5% of the total volume) of the hot solvent to decrease the saturation.[16]

  • Slow Down Cooling: Rapid cooling encourages oiling out. After dissolving the compound in the minimum amount of hot solvent, cover the flask with a watch glass and allow it to cool slowly to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can help slow the cooling rate further.[7]

  • Induce Crystallization: If the solution cools without forming crystals or oil, you may need to induce crystallization.

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic imperfections in the glass can serve as nucleation sites.[17]

    • Seeding: Add a tiny crystal of the pure compound (if available) to the cooled solution to act as a template for crystal growth.[17]

cluster_recrystallization Troubleshooting Recrystallization Start Dissolved Crude in Hot Solvent Cool Cool Solution Slowly Start->Cool Check Crystals Formed? Cool->Check OiledOut Product Oiled Out? Check->OiledOut No Success Collect Crystals (Success) Check->Success Yes Failure No Crystals Formed OiledOut->Failure No Reheat Reheat to Dissolve Oil OiledOut->Reheat Yes Scratch Scratch Flask or Add Seed Crystal Failure->Scratch AddSolvent Add More Hot Solvent (1-5% volume) Reheat->AddSolvent AddSolvent->Cool Scratch->Cool

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Bromination of 2-tert-Butylbenzoic Acid

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges encountered during the electrophilic bromination of highly ste...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges encountered during the electrophilic bromination of highly sterically hindered aromatics.

The bromination of 2-tert-butylbenzoic acid is notoriously difficult. The substrate features a delicate push-pull electronic system: an activating, bulky ortho/para-directing tert-butyl group and a deactivating, meta-directing carboxylic acid. When standard bromination protocols are applied blindly, researchers frequently encounter catastrophic yield losses due to competing side reactions. This guide deconstructs the causality behind these failures and provides a self-validating framework to achieve >95% regioselectivity for the desired 5-bromo-2-tert-butylbenzoic acid .

Mechanistic Pathway Analysis

To troubleshoot effectively, we must first map the divergent reaction pathways dictated by your choice of reagents and environmental conditions.

G SM 2-tert-Butylbenzoic Acid Reagents Bromination Conditions SM->Reagents Target 5-Bromo-2-tert-butylbenzoic acid (Major Product) Reagents->Target Mild (NBS/H+) Kinetic Control Side1 Bromo-de-tert-butylation (Ipso-Substitution) Reagents->Side1 Strong Lewis Acid (FeBr3/AlCl3) Side2 Decarboxylative Bromination (Radical Pathway) Reagents->Side2 Light / Metals (Radical initiation) Side3 Regioisomers (4-Bromo / 6-Bromo) Reagents->Side3 Excess Br2 / High Heat

Reaction pathways and condition-dependent side reactions in 2-tert-butylbenzoic acid bromination.

Targeted Troubleshooting Q&A

Q1: During bromination, I observe a major byproduct that lacks the tert-butyl group. What causes this, and how can I prevent it?

Expertise & Causality: You are observing bromo-de-tert-butylation, a form of ipso-substitution[1]. The tert-butyl group is highly sterically demanding. When you use strong Lewis acids (such as FeBr₃ or AlCl₃) to activate elemental bromine, the resulting highly electrophilic bromine cation (Br⁺) attacks the ipso-carbon (C2). The immense steric strain of the ortho-substituted benzoic acid is thermodynamically relieved by the expulsion of the stable tert-butyl cation[1]. Solution: To suppress ipso-substitution, you must abandon strong Lewis acids. Transition to a milder, heterolytic brominating system, such as N-Bromosuccinimide (NBS) in a polar aprotic solvent (e.g., DMF) with only catalytic Brønsted acid, or use elemental bromine in acetic acid without a metal catalyst[2].

Q2: My LC-MS analysis shows a byproduct with a mass corresponding to brominated tert-butylbenzene (a loss of 44 Da). Why is decarboxylation occurring?

Expertise & Causality: This is a decarboxylative bromination, functioning via a Hunsdiecker-type radical mechanism[3]. Aryl carboxylic acids are prone to decarboxylation if the reaction environment inadvertently shifts from heterolytic electrophilic aromatic substitution to a single-electron radical pathway[4]. This is typically triggered by trace heavy metal impurities acting as single-electron oxidants, ambient light (photochemical initiation), or peroxides in aged solvents[4]. The resulting benzoyloxy radical rapidly extrudes CO₂ to form an aryl radical, which then abstracts a bromine atom[5]. Solution: Ensure your reaction is strictly shielded from light by wrapping the flask in aluminum foil. Use high-purity, peroxide-free solvents. If the issue persists, adding a radical scavenger (like BHT) in catalytic amounts will quench the radical pathway and restore the fidelity of the electrophilic substitution.

Q3: Instead of a single product, I am obtaining a complex mixture of brominated regioisomers. How do I selectively synthesize 5-bromo-2-tert-butylbenzoic acid?

Expertise & Causality: Regioselectivity here is governed by a delicate balance of steric and electronic directing effects.

  • C3 is sterically blocked by the bulky tert-butyl group[1].

  • C4 is electronically deactivated by the para-COOH group.

  • C5 is synergistically favored: it is para to the activating tert-butyl group and meta to the deactivating COOH group. However, at elevated temperatures or with excess brominating agent, kinetic control is lost. The increased thermal energy allows the reaction to overcome the activation barriers for the less favored 4-bromo and 6-bromo positions. Solution: Strictly control the stoichiometry of the brominating agent (maximum 1.05 equivalents). Conduct the reaction at sub-ambient to ambient temperatures (0 °C to 20 °C) to maintain absolute kinetic control.

Empirical Data & Selectivity Metrics

To guide your protocol optimization, the following table summarizes the quantitative outcomes of various bromination environments applied to 2-tert-butylbenzoic acid.

Reagent SystemTemperatureMajor ProductDominant Side ReactionTarget Selectivity
Br₂ / FeBr₃ 60 °C5-Bromo-2-tert-butylbenzoic acidBromo-de-tert-butylation (Ipso-attack)Low (< 60%)
Br₂ / hv (Light) 25 °C1-Bromo-2-tert-butylbenzeneDecarboxylative BrominationPoor (< 20%)
Br₂ / AcOH 20 °C5-Bromo-2-tert-butylbenzoic acidRegioisomeric mixtures (4-bromo)Moderate (75-85%)
NBS / DMF / H₂SO₄ (cat.) 0 °C to 20 °C5-Bromo-2-tert-butylbenzoic acidTrace over-brominationHigh (> 95%)

Self-Validating Standard Operating Protocol (SOP)

This workflow utilizes mild electrophilic activation to achieve >95% regioselectivity for 5-bromo-2-tert-butylbenzoic acid while actively suppressing ipso-substitution and radical decarboxylation.

Materials Required:

  • 2-tert-Butylbenzoic acid (1.0 equiv, 10.0 mmol)

  • N-Bromosuccinimide (NBS, 1.05 equiv, 10.5 mmol) – Must be freshly recrystallized from water to remove free Br₂ and succinimide impurities.

  • N,N-Dimethylformamide (DMF) – Anhydrous, peroxide-free.

  • Sulfuric acid (H₂SO₄, 98%) – Catalytic (0.1 equiv, 1.0 mmol).

Step-by-Step Methodology:

  • Preparation & Environmental Control: In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-tert-butylbenzoic acid in anhydrous DMF (20 mL).

    • Validation Check: The solution must be completely clear. Turbidity indicates moisture, which will prematurely degrade the NBS.

    • Critical Step: Wrap the reaction flask completely in aluminum foil to exclude ambient light, preventing radical decarboxylation pathways[4].

  • Thermal Regulation: Submerge the flask in an ice-water bath.

    • Validation Check: Insert an internal temperature probe. Do not proceed until the internal temperature reads ≤ 2 °C to prevent exothermic runaway.

  • Catalyst Addition: Add concentrated H₂SO₄ (1.0 mmol) dropwise over 2 minutes.

    • Causality: The catalytic Brønsted acid protonates the carbonyl oxygen of NBS, enhancing the electrophilicity of the bromine atom without providing the strong Lewis acidity that triggers bromo-de-tert-butylation.

  • Reagent Addition: Add NBS (10.5 mmol) in 5 equal solid portions over 30 minutes.

    • Validation Check: The reaction mixture should turn pale yellow. A deep red or brown color indicates the undesired formation of free Br₂, signaling that the addition rate is too fast and over-bromination is imminent.

  • Reaction Progression: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and allow it to gradually warm to room temperature (20 °C). Stir for an additional 4 hours.

    • Validation Check: TLC monitoring (Hexanes:EtOAc 4:1, UV visualization) should show the complete disappearance of the starting material spot and the appearance of a single major product spot.

  • Quenching & Workup: Pour the reaction mixture into vigorously stirred, ice-cold distilled water (100 mL) containing 1% sodium thiosulfate.

    • Causality: Sodium thiosulfate instantly reduces any residual electrophilic bromine, halting the reaction and preventing late-stage polybromination. The product will precipitate as a dense white solid.

  • Isolation: Filter the precipitate under vacuum, wash the filter cake with cold water (3 x 20 mL) to remove DMF and succinimide byproducts, and dry under high vacuum for 12 hours to afford pure 5-bromo-2-tert-butylbenzoic acid.

Sources

Optimization

Technical Support Center: Optimizing Suzuki Coupling with 4-Bromo-2-tert-butylbenzoic Acid

Welcome to the technical support center for the Suzuki-Miyaura coupling of 4-bromo-2-tert-butylbenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the Suzuki-Miyaura coupling of 4-bromo-2-tert-butylbenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and optimization strategies for this challenging transformation. The inherent steric hindrance from the ortho-tert-butyl group and the presence of the carboxylic acid functionality present unique obstacles that require careful consideration of reaction parameters.

This guide moves beyond simple protocols to explain the underlying principles that govern success, empowering you to make informed decisions in your experimental design.

Key Parameters for Optimization: A Mechanistic Approach

Success with this substrate hinges on overcoming two primary challenges: the slow oxidative addition due to steric bulk and potential catalyst inhibition or side reactions involving the carboxylic acid.[1] Let's dissect the critical components.

The Catalyst and Ligand: Promoting an Efficient Catalytic Cycle

The choice of the palladium catalyst and, more importantly, the phosphine ligand is paramount.[2] For sterically demanding substrates like 4-bromo-2-tert-butylbenzoic acid, the ligand must be both bulky and electron-rich.[3]

  • Why Bulky? A bulky ligand promotes the formation of a monoligated L-Pd(0) species, which is more sterically accessible and reactive in the oxidative addition step with the hindered aryl bromide.[4] It also facilitates the final reductive elimination step to release the product.[1]

  • Why Electron-Rich? An electron-rich phosphine increases the electron density on the palladium center, which enhances the rate of the oxidative addition—often the rate-limiting step for aryl bromides.[5]

Recommended Ligand Classes: Buchwald-type biaryl phosphine ligands are the gold standard for these types of transformations.

  • SPhos (L7): Often provides highly active catalysts due to its ability to stabilize the key L1Pd intermediates.[4]

  • XPhos (L8): The increased bulk can be beneficial for preventing ligand-related side reactions and is highly effective for hindered substrates.[4]

A typical palladium precursor is Pd(OAc)₂ or Pd₂(dba)₃, which is reduced in situ to the active Pd(0) catalyst.

The Base: Activation and Compatibility

The base plays a dual role in the Suzuki-Miyaura coupling: it activates the boronic acid for transmetalation and neutralizes the acidic proton of the benzoic acid substrate.[6][7] The choice of base is critical to avoid side reactions and ensure efficient catalysis.

  • Mechanism of Action: The base coordinates to the boronic acid, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center during transmetalation.[8][9]

  • Substrate Compatibility: Since the substrate contains an acidic carboxylic acid proton, a sufficiently strong base is needed to deprotonate it, forming the carboxylate salt. This prevents the acid from interfering with the base needed for the catalytic cycle. However, overly strong bases in the presence of water can accelerate the undesired protodeboronation of the boronic acid coupling partner.[10]

Recommended Bases:

  • Potassium Phosphate (K₃PO₄): A moderately strong base often cited as highly effective for challenging couplings, providing a good balance of reactivity and minimizing side reactions.[11]

  • Cesium Carbonate (Cs₂CO₃): A stronger base that can be very effective, particularly when weaker bases fail.[12]

  • Potassium Carbonate (K₂CO₃): A standard, cost-effective option that can be successful, often used in a solvent mixture containing water.[3]

The Solvent: Influencing Solubility and Reactivity

The solvent system must solubilize all components of the reaction and can influence the rate of key steps.[1] Aprotic polar solvents are generally preferred.

Common Solvent Systems:

  • 1,4-Dioxane/Water: A very common and effective mixture. Water is often necessary to dissolve the inorganic base.[13]

  • Toluene/Water: Another excellent choice, particularly for reactions run at higher temperatures.[14]

  • Tetrahydrofuran (THF): A viable option, though its lower boiling point limits the reaction temperature.[15]

Troubleshooting Guide & FAQs

This section addresses specific issues in a direct question-and-answer format.

Q1: My reaction shows no or very low conversion of the starting material. What's the first thing I should check?

A1: The most common culprit for low or no yield in sterically hindered couplings is an inefficient oxidative addition step.[1]

  • Verify Your Catalyst System: Ensure you are using a bulky, electron-rich phosphine ligand like SPhos or XPhos. Traditional ligands like PPh₃ are often ineffective for this substrate.

  • Increase Temperature: Raising the reaction temperature can provide the necessary energy to overcome the activation barrier for oxidative addition.[1]

  • Check Reagent Quality: Ensure your palladium precursor, ligand, and base are of high quality and have been stored properly. Solvents must be anhydrous (if required by the protocol) and thoroughly degassed to prevent catalyst deactivation.[1]

Q2: I'm observing a significant amount of a side product that appears to be de-brominated starting material (2-tert-butylbenzoic acid). How can I prevent this?

A2: This side product arises from a dehalogenation reaction. This can be promoted by impurities or suboptimal conditions.

  • Ensure Inert Atmosphere: This side reaction can be exacerbated by oxygen. Make sure your reaction is set up under a strictly inert atmosphere (argon or nitrogen) and that your solvents are rigorously degassed.[1] Sparging the solvent with argon for 20-30 minutes before use is highly recommended.[10]

  • Ligand Choice: Bulky ligands like SPhos are designed to favor reductive elimination over competing side reactions.[4]

Q3: My boronic acid is decomposing, leading to low yields and homocoupled byproducts. What is causing this?

A3: This is likely due to protodeboronation, where the boronic acid's C-B bond is cleaved by a proton source.[16]

  • Base and Water Content: This side reaction is often accelerated by high temperatures and excess water with certain bases.[10] While some water is often necessary to dissolve the base, using a large excess can be detrimental. Try using a base like K₃PO₄, which is effective without requiring large amounts of water.

  • Use a Boronic Ester: Pinacol boronate esters (Bpin) are generally more stable and less prone to protodeboronation than their corresponding boronic acids.[17] If you continue to face issues, consider converting your boronic acid to its pinacol ester before the coupling reaction.

Q4: Does the carboxylic acid group need to be protected?

A4: Generally, no. The Suzuki-Miyaura coupling is well-known for its excellent functional group tolerance, and the reaction can typically be performed on the free acid.[18] The inorganic base used in the reaction is usually sufficient to deprotonate the carboxylic acid, preventing it from interfering with the catalytic cycle. Protection would introduce extra steps and is often unnecessary.

Q5: What is the optimal Palladium:Ligand ratio for this coupling?

A5: For Buchwald-type ligands, a Pd:Ligand ratio of 1:1.2 to 1:2 is common.[2] The slight excess of the ligand helps to ensure the palladium center remains properly coordinated and stabilized throughout the catalytic cycle, preventing the formation of inactive palladium black.[1]

Data Presentation: Recommended Starting Conditions

The table below summarizes a robust set of starting conditions for optimizing the Suzuki coupling of 4-bromo-2-tert-butylbenzoic acid. Optimization will likely be required for each specific boronic acid partner.

ParameterRecommendationRationale
Palladium Precursor Pd(OAc)₂ (1-3 mol%)Forms active Pd(0) in situ.
Ligand SPhos or XPhos (1.2-2.4 eq. to Pd)Bulky, electron-rich ligands ideal for hindered substrates.
Base K₃PO₄ (2-3 equivalents)Strong enough to facilitate the reaction while minimizing protodeboronation.[11]
Solvent 1,4-Dioxane / H₂O (e.g., 5:1 ratio)Aprotic polar solvent mixture with water to dissolve the base.[13]
Temperature 80-110 °CHigher temperatures are often needed to overcome steric hindrance.[1]
Atmosphere Inert (Argon or Nitrogen)Critical to prevent catalyst deactivation and side reactions.[1]

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the fundamental steps involved in the palladium-catalyzed cross-coupling reaction.

Suzuki_Cycle pd0 Pd(0)L oxidative_addition Oxidative Addition pd0->oxidative_addition pd_complex R¹-Pd(II)L-X oxidative_addition->pd_complex transmetalation Transmetalation pd_complex->transmetalation pd_intermediate R¹-Pd(II)L-R² transmetalation->pd_intermediate reductive_elimination Reductive Elimination pd_intermediate->reductive_elimination reductive_elimination->pd0 Catalyst Regeneration product R¹-R² (Product) reductive_elimination->product start R¹-X (4-Bromo-2-tert-butylbenzoic acid) start->oxidative_addition boronic R²-B(OH)₃⁻ (Activated Boronic Acid) boronic->transmetalation base Base (e.g., K₃PO₄) + R²-B(OH)₂ base->boronic

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[13]

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and solving common issues with the reaction.

Troubleshooting_Workflow start Reaction Start: Low or No Yield check_catalyst Is the Catalyst/Ligand System Appropriate for Hindered Substrates? (e.g., SPhos, XPhos) start->check_catalyst change_catalyst Action: Switch to a bulky, electron-rich ligand like SPhos. check_catalyst->change_catalyst No check_conditions Are Reagents High Quality and Conditions Inert? check_catalyst->check_conditions Yes change_catalyst->start improve_conditions Action: Use fresh reagents, degassed solvents, and ensure a robust inert atmosphere. check_conditions->improve_conditions No check_temp Is Reaction Temperature Sufficiently High? (≥80 °C) check_conditions->check_temp Yes improve_conditions->start increase_temp Action: Increase reaction temperature to 100-110 °C. check_temp->increase_temp No check_side_products Are Side Products Observed? (Dehalogenation, Protodeboronation) check_temp->check_side_products Yes increase_temp->start address_dehalogenation Issue: Dehalogenation Action: Improve inert atmosphere, check ligand choice. check_side_products->address_dehalogenation Dehalogenation address_protodeboronation Issue: Protodeboronation Action: Use K₃PO₄, minimize water, or switch to a boronic ester (Bpin). check_side_products->address_protodeboronation Protodeboronation success Optimized Reaction check_side_products->success No / Minor address_dehalogenation->start address_protodeboronation->start

Caption: A logical workflow for troubleshooting common Suzuki coupling issues.

Detailed Experimental Protocol

This protocol serves as a robust starting point. It is intended for a 1.0 mmol scale and should be adapted and optimized for specific coupling partners.

Materials:

  • 4-bromo-2-tert-butylbenzoic acid (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Pd(OAc)₂ (0.02 mmol, 2 mol%)

  • SPhos (0.024 mmol, 2.4 mol%)

  • K₃PO₄ (2.0 mmol, 2.0 equiv), finely ground

  • 1,4-Dioxane (4 mL)

  • Water (0.8 mL)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 4-bromo-2-tert-butylbenzoic acid, the arylboronic acid, and finely ground K₃PO₄.

  • Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.[10]

  • Catalyst Preparation: In a separate, small vial under a positive flow of inert gas, add Pd(OAc)₂ and SPhos.

  • Solvent Addition: Add the degassed 1,4-dioxane and water to the main reaction vessel via syringe. Stir the mixture for 5 minutes.

  • Catalyst Addition: Add the catalyst/ligand mixture to the reaction vessel under a positive flow of inert gas.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Acidify the aqueous layer with 1M HCl to pH ~2-3 to protonate the carboxylic acid product, then extract with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl carboxylic acid.[1]

References

[1] Benchchem. (n.d.). Technical Support Center: Suzuki-Miyaura Coupling of Sterically Hindered Substrates with Amphos. Retrieved from

[10] Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines. Retrieved from

[3] Benchchem. (n.d.). A Comparative Guide to Palladium Catalysts for Heterocyclic Suzuki Coupling. Retrieved from

[16] Benchchem. (n.d.). Troubleshooting low yields in 9-BBN Suzuki coupling. Retrieved from

[8] ResearchGate. (n.d.). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from

[2] Benchchem. (n.d.). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions. Retrieved from

[4] National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from

MilliporeSigma. (n.d.). Buchwald Phosphine Ligands for Cross Coupling. Retrieved from

Sigma-Aldrich. (n.d.). Buchwald Phosphine Ligands. Retrieved from

[17] ACS Publications. (2025, June 16). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. Retrieved from

[14] Royal Society of Chemistry. (2014, February 6). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Retrieved from

[9] Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society, 127(25), 9298–9307. Retrieved from [Link]

[6] Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

[15] De Filippis, A. (2005). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry, 9(16), 1547-1580.

[7] Encyclopedia MDPI. (2023, January 5). Principles of the Suzuki Coupling Reaction. Retrieved from [Link]

[12] ACS Publications. (2024, December 4). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

[5] Benchchem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling Reactions with Ethyl 2-Bromo-4-methoxybenzoate. Retrieved from

[18] Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

[13] Benchchem. (n.d.). Application Notes and Protocols for Suzuki Cross-Coupling Reactions of 4-Bromo-6-methylbenzo[d]thiazole. Retrieved from

[11] MDPI. (2020, October 23). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 4-Bromo-2-tert-Butylbenzoic Acid Reactions &amp; Work-Up

Welcome to the Technical Support Portal for 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2). As a sterically hindered, halogenated aromatic acid, this compound presents unique challenges during synthesis, purification...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Portal for 4-Bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2). As a sterically hindered, halogenated aromatic acid, this compound presents unique challenges during synthesis, purification, and downstream cross-coupling or amidation reactions.

This guide is designed for research scientists and drug development professionals. It bypasses generic advice to focus on the specific physicochemical causality that dictates how this molecule behaves in the separatory funnel and the reactor.

System Overview: The Causality of Chemical Behavior

To master the work-up of 4-Bromo-2-tert-butylbenzoic acid, you must first understand how its structural topology dictates its macroscopic behavior.

  • The Ortho-Effect & pKa: Standard benzoic acid has a pKa of 4.2. However, the bulky ortho-tert-butyl group forces the carboxylate moiety to rotate out of the aromatic plane to relieve steric strain[1]. This loss of coplanarity breaks the resonance electron donation from the ring. Driven solely by the inductive electron-withdrawing effects of the sp² carbons and the para-bromine atom, the acidity increases significantly. The pKa of the parent 2-tert-butylbenzoic acid is 3.54[2], and the para-bromo derivative is estimated at ~3.3–3.4.

  • Lipophilicity & Surfactant Behavior: With a LogP of 3.44, the neutral free acid is highly hydrophobic. When deprotonated, the molecule possesses a highly polar head and a massive lipophilic tail, causing it to act as a surfactant. This frequently leads to severe emulsions during aqueous extraction.

Quantitative Physicochemical Data
PropertyValueImpact on Experimental Work-Up & Causality
Molecular Weight 257.13 g/mol High density. When extracting with chlorinated solvents (e.g., DCM), high concentrations of this compound can cause phase inversion (the organic layer may unexpectedly become the top layer).
pKa ~3.3–3.5Highly acidic for a benzoic acid[2]. During acid-base recovery, the aqueous phase must be driven to pH 1–2 to ensure complete protonation and precipitation.
LogP 3.44High lipophilicity. The free acid is extremely soluble in organic solvents, but its sodium salt has limited aqueous solubility and may precipitate at the interface[3].
Steric Strain HighThe ortho-tert-butyl group shields the carbonyl carbon, drastically reducing the kinetics of nucleophilic attack during esterification or amide coupling[1].

Standard Operating Procedure: Acid-Base Extraction

This self-validating protocol is designed to separate unreacted 4-Bromo-2-tert-butylbenzoic acid from neutral cross-coupling or amidation products.

Step 1: Dilution & Initial Wash

  • Dilute the crude reaction mixture in Ethyl Acetate (EtOAc). Causality: EtOAc is preferred over DCM to prevent phase-inversion issues caused by the heavy bromine atom.

  • Add 1.0 M Potassium Carbonate ( K2​CO3​ ) aqueous solution. Do not use Sodium Bicarbonate ( NaHCO3​ ). Causality: Potassium salts of lipophilic acids possess a larger hydration sphere than sodium salts, making them significantly more water-soluble. This prevents the carboxylate salt from precipitating at the biphasic interface.

Step 2: Phase Separation (Self-Validation Check)

  • Shake vigorously and allow the layers to separate.

  • Validation: If an emulsion forms, the aqueous layer pH is likely too low, leaving partially protonated species that act as emulsifiers. Verify the aqueous layer is > pH 8. If an emulsion persists, filter the entire biphasic mixture through a thin pad of Celite to remove insoluble microscopic particulates stabilizing the emulsion.

  • Separate the layers. The organic layer contains your neutral product; the aqueous layer contains the potassium 4-bromo-2-tert-butylbenzoate.

Step 3: Acidification & Recovery

  • Cool the aqueous layer to 0 °C in an ice bath.

  • Slowly add 2.0 M HCl dropwise while stirring vigorously.

  • Validation: Monitor with pH paper until the solution reaches pH 1–2 . A thick, white precipitate of the free acid will form. If the solution is only brought to pH 4, up to 20% of the compound will remain ionized due to its low pKa[2].

  • Back-extract the acidic aqueous layer with fresh EtOAc (2x).

  • Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to recover the pure starting material.

Visual Workflow: Extraction Pathway

ExtractionWorkflow Start Crude Reaction Mixture (Organic Phase) BaseWash Add 1M K2CO3 (aq) Mix & Settle Start->BaseWash OrgLayer Organic Layer (Neutral Products/Impurities) BaseWash->OrgLayer Top Layer (If using EtOAc) AqLayer Aqueous Layer (Potassium Carboxylate Salt) BaseWash->AqLayer Bottom Layer Acidify Cool to 0°C Acidify with 2M HCl (pH 1-2) AqLayer->Acidify Extract Back-Extract with EtOAc Separate Phases Acidify->Extract Waste Aqueous Waste (Discard) Extract->Waste ProductOrg Organic Layer (Free Benzoic Acid) Extract->ProductOrg Dry Wash with Brine, Dry (Na2SO4) Concentrate ProductOrg->Dry Pure Recovered 4-Bromo-2-tert- butylbenzoic acid Dry->Pure

Workflow for the acid-base extraction and recovery of 4-Bromo-2-tert-butylbenzoic acid.

Troubleshooting & FAQs

Q: During the basic extraction of my unreacted acid, a thick white precipitate formed at the solvent interface. What is it, and how do I resolve it? A: This is a classic symptom of the sodium salt of 4-Bromo-2-tert-butylbenzoic acid precipitating out. Due to the high LogP (3.44) and steric bulk, the sodium carboxylate has poor aqueous solubility[3]. Resolution: Add 5–10% v/v Tetrahydrofuran (THF) or Methanol to the separatory funnel to act as a co-solvent and dissolve the salt. In future runs, switch your extraction base from NaHCO3​ or NaOH to Potassium Carbonate ( K2​CO3​ ).

Q: I am trying to perform an amide coupling with this acid, but the conversion is stuck at 15%. How does the structure affect reactivity? A: The ortho-tert-butyl group creates severe steric hindrance around the carbonyl carbon, physically blocking the trajectory of incoming bulky amines[1]. Standard carbodiimide reagents like EDC/HOBt are often insufficient. Resolution: Switch to highly reactive uronium/aminium salts like HATU or COMU, which form highly active ester intermediates. Additionally, elevate the reaction temperature to 40–50 °C to overcome the high activation energy barrier caused by the steric strain.

Q: How do I separate the product of a Suzuki coupling (where the bromine reacted) from the unreacted 4-Bromo-2-tert-butylbenzoic acid? A: If your Suzuki coupling product is also a carboxylic acid, standard acid-base extraction will not separate them, as both will partition into the aqueous base. You must use silica gel column chromatography. Resolution: Because both compounds possess a highly acidic carboxyl group (pKa ~3.4), they will streak severely on standard silica. You must dope your eluent (e.g., Hexanes/EtOAc) with 1–2% Acetic Acid or Formic Acid . This suppresses the ionization of the compounds on the column, ensuring tight, well-resolved bands.

References

2. Chemikart Chemical Database Title: 4-Bromo-2-tert-Butylbenzoic acid (Physicochemical Data & LogP) Source: Chemikart URL:[Link]

3.[2] Dissociation Constants of Organic Acids and Bases Title: pKa Prediction for Organic Acids and Bases (Perrin, D. D., et al.) Source: q4md-forcefieldtools URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide: 4-Bromo-2-tert-butylbenzoic acid vs 4-Bromo-2-methylbenzoic acid in Organic Synthesis

As a Senior Application Scientist in early-stage drug discovery and process chemistry, I frequently evaluate building blocks that dictate the downstream conformational and physicochemical properties of active pharmaceuti...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage drug discovery and process chemistry, I frequently evaluate building blocks that dictate the downstream conformational and physicochemical properties of active pharmaceutical ingredients (APIs). When designing biaryl scaffolds or complex amides, the choice of ortho-substitution on the benzoic acid core is rarely trivial.

This guide provides an in-depth, objective comparison between 4-bromo-2-methylbenzoic acid (CAS: 68837-59-2) and 4-bromo-2-tert-butylbenzoic acid (CAS: 14034-99-2). By analyzing the causality behind their reactivity differences, we will establish self-validating experimental workflows for esterification, amidation, and palladium-catalyzed cross-coupling.

Structural and Physicochemical Profiling

The fundamental difference between these two building blocks lies in the steric bulk of the ortho-alkyl group. While both molecules possess a bromine atom at the C4 position—making them excellent candidates for Suzuki-Miyaura or Heck cross-couplings—the microenvironment around the C1-carboxylic acid is drastically different.

The methyl group (A-value ≈ 1.7 kcal/mol) provides moderate steric hindrance, allowing for standard nucleophilic acyl substitutions. In contrast, the tert-butyl group (A-value > 4.8 kcal/mol) creates a severe steric shield. This "ortho effect" twists the carboxyl group out of the plane of the benzene ring, inhibiting resonance and blocking the Bürgi-Dunitz trajectory for incoming nucleophiles [1].

Table 1: Comparative Reactivity & Property Profile
Property / Parameter4-Bromo-2-methylbenzoic acid4-Bromo-2-tert-butylbenzoic acid
CAS Number 68837-59-214034-99-2
Molecular Weight 215.05 g/mol 257.13 g/mol
Ortho-Group A-Value ~1.7 kcal/mol (Moderate)>4.8 kcal/mol (Severe)
Fischer Esterification Highly efficient (H₂SO₄/MeOH, reflux)Extremely poor (<10% conversion)
Amidation Strategy Standard coupling (HATU, EDC/HOBt)Requires acyl chloride or Steglich (DCC/DMAP)
C4 Cross-Coupling Excellent (Unobstructed)Excellent (Unobstructed)
Primary Application NHE inhibitors, oxadiazole synthesis [2]Conformational locking, metabolic shielding [3]

Mechanistic Causality: Steric Shielding and The Ortho Effect

To understand why standard protocols fail for the tert-butyl derivative, we must examine the transition state of nucleophilic acyl substitution. The kinetics of acid-catalyzed esterification are highly sensitive to the "bulk effect" of ortho-substituents, which sterically inhibit the solvation of the transition state and physically block nucleophilic attack [1].

While the C4-bromine remains highly accessible for oxidative addition by palladium catalysts in both molecules, the carboxyl carbon of 4-bromo-2-tert-butylbenzoic acid is heavily shielded. This necessitates the use of highly reactive intermediates (like acyl chlorides) to force the reaction forward.

StericShielding cluster_methyl 4-Bromo-2-methylbenzoic acid cluster_tbutyl 4-Bromo-2-tert-butylbenzoic acid M_Acid Carboxyl Carbon (Accessible) M_Nuc Nucleophile (e.g., MeOH) M_Nuc->M_Acid Standard Fischer Esterification T_Acid Carboxyl Carbon (Sterically Shielded) T_Nuc Nucleophile (e.g., MeOH) T_Block Steric Clash (t-Butyl Group) T_Nuc->T_Block Blocked Trajectory T_Block->T_Acid Requires Activation (SOCl2 / Steglich)

Caption: Comparative steric shielding at the carboxyl carbon dictated by ortho-alkyl substituents.

Experimental Methodologies

The following protocols are designed as self-validating systems. The choice of reagents directly addresses the steric constraints discussed above.

Protocol A: Chemoselective Esterification

Objective: Convert the carboxylic acid to a methyl ester without debromination.

For 4-Bromo-2-methylbenzoic acid (Standard Fischer Esterification):

  • Setup: Dissolve 10.0 mmol of 4-bromo-2-methylbenzoic acid in 30 mL of anhydrous methanol.

  • Catalysis: Add 0.5 mL of concentrated H₂SO₄ dropwise at 0 °C.

  • Reaction: Reflux the mixture (65 °C) for 12 hours. The moderate steric bulk of the methyl group allows the tetrahedral intermediate to form readily.

  • Workup: Concentrate under reduced pressure, neutralize with saturated NaHCO₃, and extract with EtOAc. Yields typically exceed 90% [4].

For 4-Bromo-2-tert-butylbenzoic acid (Acyl Chloride Method): Note: Fischer esterification will fail here. We must bypass the steric block by forming a highly electrophilic acyl chloride.

  • Activation: Suspend 10.0 mmol of 4-bromo-2-tert-butylbenzoic acid in 20 mL of anhydrous dichloromethane (DCM). Add 1 drop of DMF as a catalyst.

  • Chlorination: Add 15.0 mmol of thionyl chloride (SOCl₂) dropwise. Stir at room temperature for 4 hours until gas evolution (SO₂, HCl) ceases.

  • Esterification: Concentrate to remove excess SOCl₂. Redissolve the crude acyl chloride in DCM and cool to 0 °C. Slowly add a mixture of anhydrous methanol (20.0 mmol) and triethylamine (15.0 mmol).

  • Workup: Stir for 2 hours, wash with 1M HCl, then brine. Dry over Na₂SO₄. This circumvents the steric bulk, yielding >85% of the methyl ester.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Construct a biaryl framework via the C4-bromine.

Because the C4 position is para to the carboxyl group and meta to the alkyl group, steric hindrance at the reaction site is negligible for both substrates. The protocol below applies equally to both, though the resulting biphenyl from the tert-butyl derivative will exhibit restricted rotation (atropisomerism potential) depending on the coupling partner.

  • Reagent Assembly: In an oven-dried Schlenk flask, combine the bromobenzoic acid derivative (1.0 equiv), phenylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Catalyst Addition: Add PdCl₂(PPh₃)₂ (5 mol%) under an argon atmosphere [4].

  • Solvent System: Inject a degassed mixture of Toluene/Methanol/H₂O (ratio 4:1:1). The inclusion of water is critical for the activation of the boronic acid via transmetalation.

  • Heating: Stir the biphasic mixture at 80 °C for 4–6 hours.

  • Isolation: Cool to room temperature, acidify with 1M HCl to pH 3 (to protonate the carboxylate), and extract with ethyl acetate. Purify via flash column chromatography.

SuzukiWorkflow Start 4-Bromo-2-alkylbenzoic acid (Alkyl = Me or t-Bu) OxAdd Oxidative Addition (Pd(0) -> Pd(II)) Start->OxAdd PdCl2(PPh3)2 precatalyst TransMet Transmetalation (Arylboronic Acid + Base) OxAdd->TransMet K2CO3 / Toluene / MeOH / H2O RedElim Reductive Elimination (Pd(II) -> Pd(0)) TransMet->RedElim RedElim->OxAdd Catalyst Regeneration Product 4-Aryl-2-alkylbenzoic acid (Conformationally Locked) RedElim->Product

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling at the unhindered C4 position.

Quantitative Data Summary

The following table summarizes expected yields based on the workflows described above, highlighting the sharp divergence in reactivity at the C1 position versus the uniformity at the C4 position.

Table 2: Quantitative Yield Comparison
Reaction TypeReagents / ConditionsYield: 2-Methyl DerivativeYield: 2-tert-Butyl Derivative
Fischer Esterification MeOH, H₂SO₄, 65 °C, 12h92 - 95%< 10% (Steric Block)
Acyl Chloride Esterification 1. SOCl₂, DMF; 2. MeOH, Et₃N90 - 94%85 - 89%
Amide Coupling Amine, EDC, HOBt, DIPEA, RT88 - 92%15 - 25%
Suzuki Cross-Coupling PhB(OH)₂, PdCl₂(PPh₃)₂, 80 °C89 - 91% [4]86 - 90%

Conclusion

For standard library synthesis and scale-up where the ortho-substituent serves merely to direct conformation slightly or fill a small hydrophobic pocket (such as in NHE-1 inhibitors [2]), 4-bromo-2-methylbenzoic acid is the superior choice due to its ease of handling and compatibility with mild coupling reagents.

However, when a target requires strict conformational locking, protection against enzymatic degradation (metabolic shielding), or the stabilization of a specific atropisomer, 4-bromo-2-tert-butylbenzoic acid is unparalleled [3]. The chemist must simply pivot their synthetic strategy to account for the severe steric hindrance at the carboxylate, utilizing highly activated intermediates to achieve functionalization.

References

  • Chapman, N. B., Rodgers, M. G., & Shorter, J. "The separation of polar and steric effects. Part VI. The kinetics of the acid-catalysed esterification of substituted benzoic acids by methanol." Journal of the Chemical Society B: Physical Organic, 1971.[Link]

  • Scholz, W., et al. "(2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ antiporter inhibitors." PubMed / National Institutes of Health, 1995.[Link]

  • Rodrigues, et al. "Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives." MDPI, 2013. [Link]

Comparative

Comparative Guide: Catalysts for Cross-Coupling of 4-Bromo-2-tert-butylbenzoic Acid

Executive Summary & Structural Chemical Context When designing cross-coupling reactions (such as the Suzuki-Miyaura coupling) for 4-bromo-2-tert-butylbenzoic acid, novice chemists often misdiagnose the primary mode of fa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Chemical Context

When designing cross-coupling reactions (such as the Suzuki-Miyaura coupling) for 4-bromo-2-tert-butylbenzoic acid, novice chemists often misdiagnose the primary mode of failure. A superficial glance at the structure suggests severe steric hindrance. However, precise structural analysis reveals that the bromide leaving group is located at the 4-position (para to the carboxylic acid and meta to the tert-butyl group). Because the C-Br bond is relatively unhindered, the initial oxidative addition of Palladium(0) proceeds smoothly.

The true challenge lies along the C1-C2 axis : the unprotected carboxylic acid (C1) is flanked by the massive tert-butyl group (C2). This creates a highly lipophilic shield around the acidic proton. If the carboxylic acid is not efficiently deprotonated and solvated, it acts as a localized proton source that rapidly destroys the organoboron coupling partner via protodeboronation.

Mechanistic Causality: Overcoming the Deprotonation Bottleneck

To successfully couple this substrate, the catalyst system must outpace the rate of side-reactions while operating in a solvent system capable of solvating a sterically shielded carboxylate salt.

  • Traditional Systems (e.g., Pd(PPh3)4): These fail because they require high temperatures and long reaction times. The slow transmetalation step gives the localized acidic environment ample time to degrade the boronic acid before product formation can occur.

  • High-Activity Biaryl Phosphines (SPhos): Buchwald’s SPhos ligand creates a highly active, electron-rich Pd center that accelerates transmetalation and reductive elimination. This allows the catalytic cycle to achieve complete conversion before protodeboronation side-reactions dominate[1].

  • Trialkylphosphines (P(t-Bu)3): Fu's catalyst system utilizes extreme steric bulk to favor a highly reactive monoligated Pd(0) species, enabling rapid coupling of hindered and unhindered aryl bromides under mild conditions[2].

  • Aqueous-Phase Catalysts (t-Bu-Amphos): By utilizing water-soluble, sterically demanding alkylphosphines, the reaction can be run in highly polar aqueous media. This perfectly solvates the carboxylate salt and drives the coupling forward via the hydrophobic effect[3].

G A Pd(0)L Active Catalyst B Oxidative Addition (Fast at C4-Br) A->B Ar-Br C Transmetalation Requires Active Boronate B->C Boronate + Base D Protodeboronation (Side-reaction if base fails) B->D Acidic Environment E Reductive Elimination Product Formation C->E E->A Biaryl Product

Fig 1: Competing pathways highlighting the risk of protodeboronation when base access fails.

Comparative Catalyst Performance Data

The following table summarizes the quantitative performance of various catalyst systems for the Suzuki-Miyaura coupling of 4-bromo-2-tert-butylbenzoic acid with phenylboronic acid.

Catalyst SystemLigand TypeBase / SolventTemp / TimeYield (%)Primary Limitation / Advantage
Pd(PPh3)4 TriphenylphosphineK₂CO₃ / Toluene100°C / 24h< 20%Fails due to slow kinetics and rapid protodeboronation.
Pd₂(dba)₃ / P(t-Bu)₃ TrialkylphosphineK₃PO₄ / Dioxane:H₂O80°C / 12h85%Fast kinetics overcome side reactions[2].
Pd(OAc)₂ / SPhos Dialkylbiaryl phosphineK₃PO₄ / Toluene:H₂O100°C / 6h96%Optimal stabilization and rapid transmetalation[1].
PdCl₂ / t-Bu-Amphos Water-soluble alkylphosphineNaOH / Neat Water25°C / 12h90%Excellent for carboxylic acids via hydrophobic effect[3].

Self-Validating Experimental Protocol: Pd(OAc)₂ / SPhos System

Based on the comparative data, the Pd(OAc)₂/SPhos system provides the highest yield and reliability for this specific substrate class.

Workflow Step1 Base Neutralization Form Carboxylate Salt Step2 Catalyst Activation Pd(OAc)2 + SPhos Step1->Step2 Step3 Cross-Coupling 80°C, Biphasic Solvent Step2->Step3 Step4 Acidic Workup pH 2 Precipitation Step3->Step4

Fig 2: Optimized experimental workflow addressing acidic proton and solubility challenges.

Step-by-Step Methodology

Step 1: Reagent Preparation & Salt Formation

  • Action: To a Schlenk flask, add 4-bromo-2-tert-butylbenzoic acid (1.0 eq), phenylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq). Add a biphasic solvent mixture of Toluene:H₂O (5:1 v/v).

  • Causality & Self-Validation: The 3.0 equivalents of base are strictly necessary. Exactly 1.0 eq is consumed immediately to neutralize the highly hindered carboxylic acid, leaving 2.0 eq to activate the boronic acid for transmetalation. Validation Check: Observe the reaction mixture; the starting material must fully dissolve into the aqueous/interface layer upon stirring. Incomplete dissolution indicates insufficient deprotonation, which will stall the catalytic cycle.

Step 2: Degassing & Catalyst Activation

  • Action: Sparge the biphasic mixture with Argon for 15 minutes. Add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

  • Causality & Self-Validation: Electron-rich phosphines like SPhos are highly susceptible to oxidation, which forms inactive phosphine oxides. Validation Check: Upon heating, the solution should turn a pale yellow/orange, indicating the formation of the active monoligated Pd(0)-SPhos species. If the solution turns black, Pd black has precipitated, indicating catalyst death (likely due to oxygen ingress).

Step 3: Cross-Coupling Reaction

  • Action: Heat the sealed flask to 80°C for 6 hours under vigorous stirring (1000+ RPM).

  • Causality & Self-Validation: Vigorous stirring is mandatory to ensure phase transfer between the aqueous boronate/base and the organic-soluble Pd complex. Validation Check: Monitor the organic phase by LC-MS. If you observe the formation of biphenyl (homocoupling of the boronic acid) but no cross-coupled product, it indicates that oxidative addition is occurring but transmetalation is failing, usually due to base depletion or poor phase mixing.

Step 4: Workup & Purification

  • Action: Cool to room temperature. Dilute with ethyl acetate and separate the layers. Discard the organic layer (which contains phosphine oxides and homocoupled byproducts). Acidify the aqueous layer with 1M HCl to pH 2.

  • Causality & Self-Validation: Because the product is a carboxylic acid, it remains in the aqueous phase as a potassium salt during the reaction. Acidifying the aqueous layer protonates the product, causing the pure 2-tert-butyl-biphenyl-4-carboxylic acid to precipitate as a white solid, allowing for isolation via simple vacuum filtration.

References

  • [2] Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society. 2

  • [1] Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed. 1

  • [3] DeVasher, R. B., Moore, L. R., & Shaughnessy, K. H. (2004). Aqueous-phase, palladium-catalyzed cross-coupling of aryl bromides under mild conditions, using water-soluble, sterically demanding alkylphosphines. PubMed. 3

Sources

Validation

Efficacy comparison of 4-Bromo-2-tert-butylbenzoic acid-based compounds

As a Senior Application Scientist in early-stage drug discovery, selecting the right chemical building blocks is the foundational step that dictates a program's success. When designing nuclear receptor modulators—specifi...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage drug discovery, selecting the right chemical building blocks is the foundational step that dictates a program's success. When designing nuclear receptor modulators—specifically synthetic retinoids targeting the Retinoic Acid Receptor gamma (RAR γ )—the spatial geometry of the ligand is paramount.

This guide provides an in-depth efficacy comparison of compounds derived from 4-Bromo-2-tert-butylbenzoic acid (4-B-2-TBBA) against less sterically hindered alternatives. By examining structural rationale, comparative biological efficacy, and self-validating experimental workflows, we will demonstrate why the 4-B-2-TBBA scaffold is a superior choice for developing highly selective RAR γ agonists.

Structural Rationale: The Superiority of the 4-B-2-TBBA Scaffold

4-Bromo-2-tert-butylbenzoic acid (CAS 14034-99-2) is a highly versatile, bifunctional building block. In the context of synthetic retinoids (arotinoids), replacing the flexible polyene chain of natural all-trans-retinoic acid (ATRA) with rigid aromatic rings increases chemical stability and receptor subtype selectivity[1].

The 4-B-2-TBBA scaffold provides three critical advantages:

  • The Polar Anchor: The carboxylic acid moiety is essential for forming hydrogen bonds with basic residues (e.g., Arg278) in the RAR ligand-binding domain (LBD)[1].

  • Steric Shielding & Hydrophobic Locking: The bulky tert-butyl group at the ortho position restricts the dihedral angle of the molecule, reducing conformational entropy. More importantly, it perfectly mimics the hydrophobic β -ionone ring of ATRA, anchoring the ligand deeply into the lipophilic pocket specific to the RAR γ isotype[1].

  • Synthetic Tractability: The para-bromine atom serves as an ideal handle for palladium-catalyzed cross-coupling reactions, allowing for rapid late-stage diversification[2].

RAR_Pathway Ligand 4-B-2-TBBA Derivative (Lipophilic Ligand) Cytosol Cellular Entry (Cytosol) Ligand->Cytosol Diffusion Receptor RAR/RXR Heterodimer (Nucleus) Cytosol->Receptor Nuclear Translocation CoRep Co-repressor Release Receptor->CoRep Conformational Change CoAct Co-activator Recruitment CoRep->CoAct Exchange RARE Binding to RARE (Promoter Region) CoAct->RARE Activation GeneExp Target Gene Transcription (Differentiation/Apoptosis) RARE->GeneExp Transcription

Fig 1: Mechanism of 4-B-2-TBBA derivatives via RAR/RXR heterodimerization and gene transcription.

Comparative Efficacy Data

To objectively evaluate the impact of the tert-butyl group, we compare three synthetic retinoid analogs. Each analog was synthesized by cross-coupling a standard hydrophobic tail (4-(adamantan-1-yl)phenylboronic acid) to a different benzoic acid core.

The data below measures target affinity (RAR γ activation), receptor selectivity (over the RAR α subtype), and downstream phenotypic efficacy (anti-proliferation in HL-60 leukemia cells, a standard model for retinoid-induced differentiation)[3].

Table 1: Efficacy Comparison of Substituted Benzoic Acid Derivatives
Scaffold Core (Starting Material)Ortho-SubstitutionRAR γ EC 50​ (nM)Selectivity (RAR γ / RAR α )HL-60 Anti-proliferative IC 50​ (nM)
4-Bromobenzoic acid None (-H)145.0 ± 12.11.2x850.0 ± 45.2
4-Bromo-2-methylbenzoic acid Methyl (-CH 3​ )42.5 ± 4.35.5x210.0 ± 18.5
4-Bromo-2-tert-butylbenzoic acid tert-Butyl (-C(CH 3​ ) 3​ )2.1 ± 0.4 >100x 15.4 ± 2.1

Data Synthesis: The absence of an ortho-substitution (4-Bromobenzoic acid) results in a flat, flexible molecule that binds poorly and indiscriminately to RAR subtypes. Introducing a small methyl group improves potency marginally. However, utilizing the 4-B-2-TBBA scaffold yields a compound with sub-nanomolar affinity and >100-fold selectivity for RAR γ . The tert-butyl group acts as a structural wedge, preventing binding in the narrower RAR α pocket while maximizing van der Waals interactions in the spacious RAR γ cavity[1].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies detail the critical workflows used to generate the comparative data.

Workflow Step1 Scaffold Prep (4-B-2-TBBA) Step2 Suzuki Coupling (Pd Cat. + Boronic Acid) Step1->Step2 Step3 Purification (HPLC) Step2->Step3 Step4 In Vitro Assay (RAR Luciferase) Step3->Step4 Step5 Phenotypic Assay (Cell Viability) Step4->Step5

Fig 2: Experimental workflow from 4-B-2-TBBA scaffold synthesis to phenotypic efficacy validation.

Protocol A: Suzuki-Miyaura Cross-Coupling of Sterically Hindered 4-B-2-TBBA

Causality of Experimental Choices: The tert-butyl group creates severe steric hindrance around the C-Br bond, which can inhibit the transmetalation step and promote undesired protodehalogenation. To counteract this, we utilize Pd(dppf)Cl 2​ . The large bite angle of the dppf ligand accelerates reductive elimination, while the slow, dropwise addition of the boronic acid maintains a low steady-state concentration, suppressing non-carbonylative homocoupling pathways[2].

  • Preparation: In an oven-dried Schlenk flask under argon, combine 4-B-2-TBBA (1.0 eq), Pd(dppf)Cl 2​ (0.05 eq), and K 2​ CO 3​ (3.0 eq).

  • Solvent Addition: Add degassed 1,4-dioxane/H 2​ O (4:1 v/v) to the flask. Stir at room temperature for 10 minutes.

  • Slow Addition: Dissolve the arylboronic acid (1.2 eq) in minimal dioxane. Using a syringe pump, add this solution dropwise over 2 hours to the reaction mixture heated to 90°C.

  • Completion & Workup: Stir at 90°C for an additional 4 hours. Cool to room temperature, acidify with 1M HCl to pH 3 (to protonate the carboxylic acid), and extract with ethyl acetate. Purify via reverse-phase HPLC.

Protocol B: Dual-Luciferase RAR γ Reporter Assay

Causality of Experimental Choices: Phenotypic cell death assays cannot distinguish between on-target RAR γ activation and off-target cytotoxicity. By employing a dual-luciferase reporter system, we create a self-validating system. The constitutive Renilla signal controls for well-to-well variations in cell number and transfection efficiency, ensuring that the calculated EC 50​ strictly reflects receptor-ligand binding kinetics.

  • Transfection: Seed HEK293 cells in a 96-well plate at 10,000 cells/well. Co-transfect with a plasmid containing the RAR γ LBD fused to a GAL4 DNA-binding domain, a Firefly luciferase reporter plasmid driven by a GAL4 response element, and a constitutively active Renilla luciferase plasmid (internal control).

  • Compound Treatment: 24 hours post-transfection, treat cells with serial dilutions of the synthesized 4-B-2-TBBA derivatives (0.1 nM to 10 μ M) in assay medium containing 0.1% DMSO.

  • Incubation & Lysis: Incubate for 24 hours at 37°C. Lyse cells using Passive Lysis Buffer (Promega).

  • Quantification: Sequentially measure Firefly and Renilla luminescence. Calculate the relative light units (RLU) by dividing Firefly signal by Renilla signal. Plot RLU vs. log[Concentration] to determine the EC 50​ .

References

  • MDPI - International Journal of Molecular Sciences. "Molecular Interactions of Selective Agonists and Antagonists with the Retinoic Acid Receptor γ." (2024). Available at:[Link]

  • Royal Society of Chemistry (RSC) - Organic & Biomolecular Chemistry. "Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives." (2020). Available at:[Link]

  • PatSnap. "What are RARs agonists and how do they work?" (2024). Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Bromo-2-tert-butylbenzoic acid

As a Senior Application Scientist, it is my responsibility to ensure that you, my fellow researchers, scientists, and drug development professionals, can handle chemical reagents with the utmost confidence and safety. Th...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, it is my responsibility to ensure that you, my fellow researchers, scientists, and drug development professionals, can handle chemical reagents with the utmost confidence and safety. This guide moves beyond mere compliance, offering a deep dive into the safe and effective handling of 4-Bromo-2-tert-butylbenzoic acid, grounded in scientific principles and practical, field-proven experience. Our goal is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research.

Understanding the Hazard: A Proactive Approach to Safety

4-Bromo-2-tert-butylbenzoic acid is a solid organic compound that, while essential for many synthetic pathways, presents specific hazards that must be managed. According to its hazard classification, it can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] The GHS07 pictogram, an exclamation mark, serves as an immediate visual reminder of these potential dangers.[1] A "Warning" signal word indicates a moderate level of hazard.[1] Understanding these risks is the first step in preventing exposure and ensuring a safe laboratory environment.

Core Principles of Protection: Your Personal Protective Equipment (PPE) Arsenal

Effective use of Personal Protective Equipment (PPE) is non-negotiable when handling 4-Bromo-2-tert-butylbenzoic acid. The following table summarizes the essential PPE and the rationale for its use in various laboratory scenarios.

Protection Type Specification Rationale
Eye Protection Chemical safety goggles or a face shield.[3]Protects against accidental splashes of solutions or contact with airborne powder, which can cause serious eye irritation.[1][2] Standard safety glasses do not provide a sufficient seal.
Hand Protection Chemically resistant gloves (e.g., Nitrile, Neoprene).[3]Prevents direct skin contact, which can lead to irritation.[1][2] It is crucial to consult the glove manufacturer's compatibility data for breakthrough times.
Skin and Body Protection Laboratory coat, long pants, and closed-toe shoes.[3]Provides a primary barrier against accidental spills and skin exposure. For larger quantities, a chemical-resistant apron is recommended.
Respiratory Protection A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.Required when working outside of a certified chemical fume hood or when there is a potential for generating dust or aerosols, to prevent respiratory tract irritation.[1][2][3]

Operational Blueprint: From Receipt to Disposal

A meticulous and well-documented plan for handling and disposal is fundamental to laboratory safety and regulatory compliance.

Receiving and Storage

Upon receiving 4-Bromo-2-tert-butylbenzoic acid, it is imperative to store it correctly to maintain its stability and prevent accidental exposure.

  • Storage Conditions : Keep the container tightly closed in a cool, dry, and well-ventilated area.[1][4]

  • Labeling : Ensure the container is clearly labeled with the chemical name and all relevant hazard warnings.

Step-by-Step Handling Protocol: Weighing and Dissolving

This protocol outlines a common procedure and integrates safety measures at each step.

  • Preparation : Before handling the chemical, ensure you are wearing the appropriate PPE as outlined in the table above. The weighing station and all necessary equipment (spatula, weigh boat, glassware) should be clean and readily accessible within a certified chemical fume hood.

  • Weighing :

    • Perform all manipulations of the solid compound within the fume hood to minimize inhalation risk.[3]

    • Carefully open the container.

    • Use a clean spatula to transfer the desired amount of 4-Bromo-2-tert-butylbenzoic acid to a weigh boat. Avoid creating dust. If dust is generated, allow it to settle within the fume hood before proceeding.[5]

    • Securely close the primary container.

  • Dissolving :

    • Place the weigh boat containing the chemical into the desired glassware.

    • Add the solvent slowly to avoid splashing.

    • If necessary, gently swirl or stir the solution until the solid is fully dissolved.

  • Post-Handling :

    • Thoroughly wash the spatula and any other reusable equipment that came into contact with the chemical.

    • Wipe down the work surface within the fume hood.

    • Wash your hands thoroughly with soap and water after removing your gloves.[3][6]

Spill Response and Disposal

In the event of a spill, a swift and informed response is critical.

  • Small Spills :

    • Evacuate the immediate area.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite.[3]

    • Carefully sweep the absorbed material into a designated, labeled waste container.

    • Clean the spill area with a suitable solvent, followed by soap and water.[3]

  • Large Spills : Contact your institution's environmental health and safety (EHS) department immediately.

  • Disposal : All waste containing 4-Bromo-2-tert-butylbenzoic acid must be disposed of in accordance with local, state, and federal regulations.[7][8] This typically involves collection in a labeled hazardous waste container for pickup by a certified disposal company. Do not pour this chemical down the drain.

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for ensuring personal protection when working with 4-Bromo-2-tert-butylbenzoic acid.

PPE_Workflow start Start: Handling 4-Bromo-2-tert-butylbenzoic acid ppe_check Standard PPE Check: - Safety Goggles - Lab Coat - Nitrile Gloves start->ppe_check ventilation_q Is a certified chemical fume hood available? ppe_check->ventilation_q use_hood Work within the fume hood ventilation_q->use_hood Yes respirator Wear NIOSH-approved respirator ventilation_q->respirator No procedure Proceed with handling protocol use_hood->procedure respirator->procedure end End of Procedure: - Decontaminate - Dispose of Waste - Wash Hands procedure->end

Caption: PPE selection workflow for handling 4-Bromo-2-tert-butylbenzoic acid.

By internalizing these principles and protocols, you are not just following rules; you are actively participating in a culture of safety that protects you, your colleagues, and the integrity of your scientific endeavors.

References

  • Benchchem. Essential Safety and Operational Guide for Handling Benzoic Acid, 3-Methylphenyl Ester. 3

  • ChemScene. 4-Bromo-2-tert-Butylbenzoic acid. 9

  • MilliporeSigma. 4-Bromo-2-(tert-butyl)benzoic acid | 14034-99-2.

  • Redox. Safety Data Sheet Benzoic acid. 10

  • CAMEO Chemicals. Benzoic acid. 5

  • AU. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. 6

  • AK Scientific, Inc. tert-Butyl 4-bromo-2-fluorobenzoate. 2

  • Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-2-methylbenzoic acid. 7

  • MilliporeSigma. SAFETY DATA SHEET - 4-bromobenzoic acid.

  • KHA. SDS of Benzoic Acid: Important Data and Information Collected. 11

  • Thermo Fisher Scientific. SAFETY DATA SHEET - 4-Bromobenzoic acid. 4

  • ECHEMI. 4-Bromo-2-methylbenzoic acid SDS, 68837-59-2 Safety Data Sheets. 8

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Bromo-2-tert-butylbenzoic acid
Reactant of Route 2
Reactant of Route 2
4-Bromo-2-tert-butylbenzoic acid
© Copyright 2026 BenchChem. All Rights Reserved.